4-Methoxy-1,3-benzodioxol-2-one

• CAS: 858270-00-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methoxy-1,3-benzodioxol-2-one and its Core Chemistry for Advanced Research

This guide provides a comprehensive technical overview of 4-Methoxy-1,3-benzodioxol-2-one, a compound of interest for researchers, scientists, and professionals in drug development. While direct literature on this specific molecule is sparse, this document constructs a robust scientific profile by examining its core structure, plausible synthetic routes derived from established precursors, and the broader context of the bioactive 1,3-benzodioxole family.

Compound Identification and Physicochemical Properties

Due to the limited direct experimental data for 4-Methoxy-1,3-benzodioxol-2-one, its identifiers and properties are projected based on its chemical structure and comparison with closely related, well-documented analogs. The foundational precursor, 4-Hydroxy-1,3-benzodioxol-2-one, is a known compound that provides a reliable basis for these projections.

Table 1: Core Identifiers of 4-Methoxy-1,3-benzodioxol-2-one and its Precursor

Identifier	4-Methoxy-1,3-benzodioxol-2-one (Projected)	4-Hydroxy-1,3-benzodioxol-2-one (Verified)
IUPAC Name	4-methoxy-1,3-benzodioxol-2-one	4-hydroxy-1,3-benzodioxol-2-one
Molecular Formula	C8H6O4	C7H4O4
Molecular Weight	166.13 g/mol	152.10 g/mol
Canonical SMILES	COC1=CC=C2C(=C1)OC(=O)O2	C1=CC(=C2C(=C1)OC(=O)O2)O
InChIKey	(Not available)	GUFBCFUTLOKYBX-UHFFFAOYSA-N
CAS Number	(Not assigned)	6249-25-8
PubChem CID	(Not available)	11804951

Synthesis and Mechanistic Insights

The synthesis of 4-Methoxy-1,3-benzodioxol-2-one is most logically approached via a two-step process: the formation of the 1,3-benzodioxol-2-one core with a hydroxyl group at the 4-position, followed by methylation.

Step 1: Synthesis of 4-Hydroxy-1,3-benzodioxol-2-one

The formation of the 1,3-benzodioxol-2-one ring system can be achieved from a catechol derivative. While specific synthesis protocols for the 4-hydroxy version are not abundant in readily available literature, a general and robust method for creating the parent 1,3-benzodioxol-2-one from catechol provides a strong foundational methodology. This involves the reaction of catechol with a carbonylating agent. For the synthesis of the 4-hydroxy analog, pyrogallol (1,2,3-trihydroxybenzene) would be the logical starting material.

A related synthesis of 4-hydroxy-2-methoxy-1,3-benzodioxole from pyrogallol and trimethyl orthoformate has been described.[1] This indicates that pyrogallol is a viable starting material for creating substituted 1,3-benzodioxole systems.

Step 2: Methylation of 4-Hydroxy-1,3-benzodioxol-2-one

The conversion of the hydroxyl group to a methoxy group is a standard procedure in organic synthesis. A common and effective method is Williamson ether synthesis, which involves deprotonation of the hydroxyl group with a base to form an alkoxide, followed by nucleophilic substitution with a methylating agent.

Experimental Protocol: Proposed Synthesis of 4-Methoxy-1,3-benzodioxol-2-one

• Deprotonation: Dissolve 4-Hydroxy-1,3-benzodioxol-2-one in a suitable aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.

• Add a slight excess of a suitable base, such as potassium carbonate (K2CO3) or sodium hydride (NaH), to the solution. Stir the mixture at room temperature until the deprotonation is complete.

• Methylation: Add a methylating agent, such as methyl iodide (CH3I) or dimethyl sulfate ((CH3)2SO4), to the reaction mixture.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature and quench with water.

• Extract the product into an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 4-Methoxy-1,3-benzodioxol-2-one.

Spectroscopic and Analytical Characterization (Projected)

The structural elucidation of the synthesized 4-Methoxy-1,3-benzodioxol-2-one would rely on standard spectroscopic techniques. The expected spectral data are as follows:

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons, the methoxy group protons (a singlet around 3.8-4.0 ppm), and potentially the methylene protons of the dioxole ring if it were not a carbonyl.

• ¹³C NMR: The carbon NMR would show distinct signals for the aromatic carbons, the methoxy carbon (around 55-60 ppm), and the carbonyl carbon of the dioxole-2-one ring (typically in the range of 150-160 ppm).

• FT-IR: The infrared spectrum will be characterized by strong absorption bands corresponding to the C=O stretching of the cyclic carbonate (around 1800-1850 cm⁻¹), C-O-C stretching of the ether and dioxole ring, and aromatic C-H and C=C stretching vibrations.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (166.13 g/mol ).

Biological Activity and Potential Applications in Drug Development

The 1,3-benzodioxole moiety is a recognized "privileged structure" in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[2][3][4] Derivatives of 1,3-benzodioxole have demonstrated a wide array of biological activities, including:

• Anticancer Properties: Certain benzodioxole derivatives have shown potential as anticancer agents by inducing apoptosis and inhibiting cell cycle progression.[5]

• Anti-inflammatory Effects: Some compounds containing the benzodioxole core act as inhibitors of cyclooxygenase (COX) enzymes.[3]

• Antioxidant Activity: The benzodioxole ring system can contribute to the antioxidant properties of molecules.[2][5]

• Enzyme Inhibition: The methylenedioxy group is known to interact with cytochrome P450 enzymes, which has significant implications for drug metabolism.

The introduction of a methoxy group can further modulate the biological activity and pharmacokinetic properties of the molecule. Therefore, 4-Methoxy-1,3-benzodioxol-2-one represents a novel scaffold for the development of new therapeutic agents.

Safety, Handling, and Storage

As with any novel chemical compound, 4-Methoxy-1,3-benzodioxol-2-one should be handled with care in a laboratory setting. General safety precautions for benzodioxole derivatives should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[6][7][8]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[6][8] Avoid contact with skin and eyes.[6][7][8]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[6][7]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[7]

Conclusion

While 4-Methoxy-1,3-benzodioxol-2-one is not a widely cataloged compound, its synthesis is feasible through established chemical transformations. Its core structure, the 1,3-benzodioxole ring system, is a cornerstone in the development of bioactive compounds. This guide provides a solid foundation for researchers to synthesize, characterize, and explore the potential applications of this novel molecule in drug discovery and development. Further research is warranted to fully elucidate its physicochemical properties and biological activity profile.

References

• 1,3-Benzodioxole - Safety Data Sheet - ChemicalBook. (2026, January 17).
• 1,3-Benzodioxole - Apollo Scientific. (2022, September 16).
• 1,3-Benzodioxole SDS, 274-09-9 Safety D
• Structures of benzodioxol derivatives having various biological activities - ResearchG
• Unveiling the multifaceted biological activities of 1,3-benzodioxole deriv
• Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents - PMC. (2020, September 7).
• Structures of Benzodioxole derivatives that have biological activities - ResearchG
• Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents - An-Najah Staff. (2020, December 9).
• Synthesis of 4-hydroxy-2-methoxy-1,3-benzodioxole - PrepChem.com.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Unveiling the multifaceted biological activities of 1,3-benzodioxole derivatives_Chemicalbook [chemicalbook.com]
• 3. Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. staff-beta.najah.edu [staff-beta.najah.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. echemi.com [echemi.com]

physical and chemical characteristics of 4-Methoxy-1,3-benzodioxol-2-one

This guide provides a comprehensive overview of the physical and chemical characteristics of 4-Methoxy-1,3-benzodioxol-2-one, a compound of interest for researchers, scientists, and professionals in drug development. Drawing upon established principles of organic chemistry and spectral analysis of analogous structures, this document offers predictive insights into its behavior and properties.

Introduction and Molecular Structure

4-Methoxy-1,3-benzodioxol-2-one belongs to the benzodioxole family, a class of compounds that are prevalent in numerous natural products and serve as versatile building blocks in synthetic chemistry. The core structure features a benzene ring fused to a five-membered dioxolane ring, with a carbonyl group at the 2-position of the dioxolane. The addition of a methoxy group at the 4-position of the benzene ring is anticipated to significantly influence the molecule's electronic properties and reactivity.

The structural framework of 4-Methoxy-1,3-benzodioxol-2-one is presented below:

Caption: Chemical structure of 4-Methoxy-1,3-benzodioxol-2-one.

Predicted Physical and Chemical Characteristics

The physical and chemical properties of 4-Methoxy-1,3-benzodioxol-2-one are predicted based on the known data for the parent compound, 1,3-benzodioxol-2-one, and the influence of the methoxy substituent.

Property	Predicted Value	Rationale
Molecular Formula	C₈H₆O₄	Based on the chemical structure.
Molecular Weight	166.13 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical for similar aromatic compounds.
Melting Point	Higher than 1,3-benzodioxol-2-one (m.p. 50-52 °C)	The methoxy group can increase intermolecular forces through dipole-dipole interactions, leading to a higher melting point.
Boiling Point	Higher than 1,3-benzodioxol-2-one (b.p. 235 °C)	Increased molecular weight and polarity due to the methoxy group will result in a higher boiling point.
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, acetone, and dichloromethane.	The polar methoxy and carbonate groups will impart some polarity, but the aromatic ring will limit water solubility.
pKa	Not applicable (no acidic protons)	The molecule lacks readily ionizable protons.

Proposed Synthesis

A plausible synthetic route to 4-Methoxy-1,3-benzodioxol-2-one would involve the reaction of 3-methoxycatechol (3-methoxy-1,2-benzenediol) with a phosgene equivalent, such as triphosgene or carbonyldiimidazole (CDI). This method is a common approach for the synthesis of cyclic carbonates from 1,2-diols.

Caption: Proposed synthesis of 4-Methoxy-1,3-benzodioxol-2-one.

Experimental Protocol: A General Procedure

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-methoxycatechol in a suitable anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

• Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine, to the solution and cool the mixture to 0 °C in an ice bath.

• Addition of Phosgene Equivalent: Slowly add a solution of the phosgene equivalent (e.g., triphosgene or CDI) in the same anhydrous solvent via the dropping funnel.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours until the starting material is consumed (monitored by TLC).

• Workup: Quench the reaction by the slow addition of water. Separate the organic layer, wash with dilute acid (e.g., 1M HCl) to remove the base, then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Predicted Spectral Data

The following spectral data are predicted for 4-Methoxy-1,3-benzodioxol-2-one based on the analysis of its structure and comparison with related compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the methoxy group protons. The electron-donating methoxy group will influence the chemical shifts of the aromatic protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.0-7.2	m	3H	Aromatic protons (H-5, H-6, H-7)
~3.9	s	3H	Methoxy protons (-OCH₃)

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~155-160	C=O (carbonate)
~145-150	C-4 (quaternary, attached to -OCH₃)
~140-145	C-3a, C-7a (quaternary, bridgehead carbons)
~110-125	C-5, C-6, C-7 (aromatic CH)
~55-60	-OCH₃

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration
~3000-3100	C-H stretch (aromatic)
~2850-2950	C-H stretch (methyl)
~1820-1840	C=O stretch (cyclic carbonate)
~1600, ~1480	C=C stretch (aromatic)
~1250-1300	C-O stretch (aryl ether)
~1050-1150	C-O stretch (carbonate)

Mass Spectrometry (MS)

The mass spectrum is expected to show the molecular ion peak and characteristic fragmentation patterns.

m/z	Fragment
166	[M]⁺ (Molecular ion)
138	[M - CO]⁺
122	[M - CO₂]⁺
107	[M - CO₂ - CH₃]⁺

Reactivity and Chemical Behavior

The reactivity of 4-Methoxy-1,3-benzodioxol-2-one is governed by the interplay of the electron-donating methoxy group and the electron-withdrawing benzodioxolone ring.

• Electrophilic Aromatic Substitution: The methoxy group is a strong activating and ortho, para-directing group.[1][2] However, the available positions for substitution are limited. The position para to the methoxy group is occupied by the fused ring. Therefore, electrophilic substitution is expected to occur primarily at the C-5 and C-7 positions, which are ortho to the methoxy group. The electron-withdrawing nature of the carbonate moiety will somewhat deactivate the ring towards electrophilic attack compared to anisole.

Caption: Predicted sites of electrophilic aromatic substitution.

• Nucleophilic Attack at the Carbonyl Group: The carbonyl carbon of the cyclic carbonate is electrophilic and can be attacked by nucleophiles. This can lead to ring-opening reactions, especially under basic or acidic conditions.

• Hydrolysis: The cyclic carbonate is susceptible to hydrolysis, which would yield 3-methoxycatechol. This reaction is typically catalyzed by acid or base.

Potential Applications

While specific applications for 4-Methoxy-1,3-benzodioxol-2-one are not yet established in the literature, its structural motifs suggest potential utility in several areas of chemical research:

• Medicinal Chemistry: The 1,3-benzodioxole scaffold is present in many biologically active compounds.[3][4] The introduction of a methoxy group can modulate the pharmacokinetic and pharmacodynamic properties of a molecule.

• Organic Synthesis: This compound can serve as a precursor for the synthesis of more complex molecules, particularly substituted catechols and their derivatives.

• Materials Science: Aromatic cyclic carbonates can be used in the synthesis of polymers and other materials.

Safety and Handling

The toxicological properties of 4-Methoxy-1,3-benzodioxol-2-one have not been thoroughly investigated. However, based on the parent compound, 1,3-benzodioxol-2-one, it should be handled with care. The unsubstituted analog is known to cause skin and eye irritation and may cause respiratory irritation.[5] Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, and a lab coat) and working in a well-ventilated fume hood.

Conclusion

This technical guide provides a predictive yet scientifically grounded overview of the physical and chemical characteristics of 4-Methoxy-1,3-benzodioxol-2-one. By synthesizing information from related compounds and fundamental chemical principles, we have outlined its likely properties, a plausible synthetic route, and expected spectral data. This information is intended to serve as a valuable resource for researchers and scientists interested in exploring the chemistry and potential applications of this and related benzodioxole derivatives. Further experimental validation is necessary to confirm these predicted characteristics.

References

• PubChem. 1,3-Benzodioxol-2-one. [Link]

• MDPI. Characterization and Investigation of Novel Benzodioxol Derivatives as Antidiabetic Agents: An In Vitro and In Vivo Study in an Animal Model. [Link]

• De Gruyter. Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. [Link]

• Wikipedia. Methoxy group. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Methoxy group - Wikipedia [en.wikipedia.org]
• 3. Understanding 1,3-Benzodioxole_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 1,3-Benzodioxol-2-one | C7H4O3 | CID 75112 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic Solubility Profiling of 4-Methoxy-1,3-benzodioxol-2-one in Organic Solvents: A Technical Guide

Executive Summary

The compound 4-Methoxy-1,3-benzodioxol-2-one presents a unique solvation challenge due to its hybrid structural motifs. It features a highly polar, aprotic cyclic carbonate fused to a lipophilic benzene ring, further modified by an electron-donating methoxy group at the 4-position. Understanding its solubility profile in organic solvents is not merely a matter of trial and error; it requires a rigorous thermodynamic approach. This whitepaper establishes a predictive framework based on structural thermodynamics and details a self-validating, empirical shake-flask methodology to accurately quantify its equilibrium solubility.

Part 1: Solvation Thermodynamics & Predictive Modeling

Before committing to empirical screening, an application scientist must evaluate the theoretical solvation space of the target analyte. The dissolution of a crystalline solid like 4-Methoxy-1,3-benzodioxol-2-one is governed by the thermodynamic balance between the energy required to disrupt its crystal lattice (

) and the energy released upon favorable solute-solvent interactions ( ).

Thermodynamic pathway of solid dissolution highlighting energy barriers and solvation.

Hansen Solubility Parameters (HSP) Analysis

To predict which organic solvents will yield a negative

, we utilize the Hansen Solubility Parameters (HSP) framework[1]. The HSP model deconstructs cohesive energy into three parameters: Dispersion ( ), Polarity ( ), and Hydrogen Bonding ( ).

For 4-Methoxy-1,3-benzodioxol-2-one, the structural group contributions dictate the following behavior:

• Dispersion (

  ): High. Driven by the polarizable -electron cloud of the aromatic benzodioxole core.

• Polarity (

  ): High. The cyclic carbonate moiety possesses a strong, localized dipole moment.

• Hydrogen Bonding (

  ): Moderate (Acceptor Only). The methoxy oxygen and the carbonyl oxygen act as distinct hydrogen-bond acceptors, but the molecule lacks any hydrogen-bond donors.

By mapping these parameters, we can categorize organic solvents based on their predicted affinity (Table 1).

Table 1: Predicted Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Interaction Rationale	Predicted Solubility
Polar Aprotic	DMSO, DMF, NMP	Strong dipole-dipole matching with the cyclic carbonate; easily accommodates the methoxy group's steric bulk.	High (>50 mg/mL)
Moderately Polar	Ethyl Acetate, Dichloromethane	Favorable dispersion forces ( ) matching the aromatic core; moderate polarity alignment.	Moderate (10 - 50 mg/mL)
Polar Protic	Methanol, Ethanol	Solvents act as H-bond donors to the oxygen acceptors, but the lipophilic core resists full solvation.	Low to Moderate (1 - 10 mg/mL)
Non-Polar Aliphatic	Hexane, Heptane	Severe mismatch in polarity ( ) and hydrogen bonding ( ); unable to break the crystal lattice.	Very Low (<1 mg/mL)

Part 2: Empirical Determination – The Self-Validating Protocol

Predictive models are foundational, but regulatory submissions and process chemistry require empirical validation. The saturation shake-flask method, coupled with High-Performance Liquid Chromatography (HPLC-UV), remains the gold standard for determining true thermodynamic equilibrium solubility[2].

The following protocol is engineered as a self-validating system . Every step is designed with a mechanistic rationale to prevent kinetic artifacts—such as metastable supersaturation or colloidal suspension—from confounding the thermodynamic data[3].

Self-validating shake-flask workflow for thermodynamic solubility determination.

Step-by-Step Methodology

Step 1: Solid Phase Saturation Add an excess amount of crystalline 4-Methoxy-1,3-benzodioxol-2-one (e.g., 50–100 mg) to 1.0 mL of the target organic solvent in a hermetically sealed borosilicate glass vial.

• Causality: A visible solid excess must remain throughout the entire experiment. This ensures that the chemical potential of the dissolved solute is in continuous, dynamic equilibrium with the solid crystal lattice[4].

Step 2: Isothermal Equilibration Incubate the suspensions in a temperature-controlled thermoshaker at 25.0 ± 0.1 °C. Agitate at 500 RPM for a minimum of 24 to 48 hours.

• Causality: Continuous agitation disrupts the unstirred hydrodynamic boundary layer surrounding the solid particles, maximizing the mass transfer rate. A 24-48 hour window is strictly required to overcome kinetic dissolution barriers and ensure the system has reached a true thermodynamic plateau, rather than a transient kinetic state[2].

Step 3: Phase Separation via Ultracentrifugation Transfer the equilibrated suspension to a microcentrifuge tube (pre-warmed to the equilibration temperature) and centrifuge at 15,000 × g for 15 minutes.

• Causality: Ultracentrifugation is prioritized over standard syringe filtration. The highly polarizable benzodioxole core has a high propensity to adsorb onto standard PTFE or nylon filter membranes, which would systematically and negatively bias the quantification. Furthermore, centrifugation guarantees the sedimentation of sub-visible colloidal aggregates that cause false-positive concentration spikes[5].

Step 4: Supernatant Sampling and Dilution Immediately aspirate an exact aliquot (e.g., 50 µL) of the clear supernatant and dilute it into a compatible, highly solubilizing diluent (e.g., 50/50 Acetonitrile/Water).

• Causality: Immediate dilution arrests the equilibrium state and prevents the solute from crashing out of solution (precipitating) upon minor temperature fluctuations during transfer to the HPLC autosampler[6].

Step 5: HPLC-UV Quantification Analyze the diluted samples using a validated Reversed-Phase HPLC-UV method. The analytical run must include a System Suitability Test (SST).

• Causality: To ensure data integrity, the calibration curve must demonstrate an

  , and a Quality Control (QC) standard injected mid-sequence must show a recovery of 98-102%[7].

Table 2: Critical Process Parameters (CPPs) for Shake-Flask Assay

Parameter	Recommended Setting	Mechanistic Causality
Solid Excess	~10-20% above visual saturation	Maintains a constant chemical potential gradient to ensure true thermodynamic equilibrium is reached.
Equilibration Time	24 to 48 hours	Provides sufficient time for the solid-liquid interface to stabilize, overcoming the activation energy of dissolution.
Agitation Speed	500 RPM (Thermoshaker)	Disrupts the unstirred boundary layer, preventing localized saturation from halting the dissolution process.
Phase Separation	Ultracentrifugation (15,000 × g)	Prevents analyte adsorption onto filter membranes and removes sub-visible colloids that inflate apparent solubility.

Conclusion

The solubility profiling of 4-Methoxy-1,3-benzodioxol-2-one requires a synthesis of theoretical thermodynamics and rigorous empirical execution. By leveraging Hansen Solubility Parameters to map the solvent space and deploying a self-validating, artifact-free shake-flask protocol, application scientists can generate high-fidelity thermodynamic data. This data is the cornerstone for downstream process optimization, crystallization design, and advanced formulation strategies.

References

• Hansen Solubility Parameters: A User's Handbook, Second Edition. Routledge. 1

• Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis / SciSpace. 2

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guidelines. SciELO. 4

• Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. PubMed. 3

• ADME-Tox - Thermodynamic solubility. ChemBioFrance / CNRS. 5

• 3-Amino-4,6-difluoro-1H-indazole: A Technical Guide to Solubility and Stability. Benchchem. 6

• An environmentally benign HPLC-UV method for thermodynamic solubility measurement of vitamin D3 in various (Transcutol + water) mixtures. ResearchGate. 7

Sources

• 1. routledge.com [routledge.com]
• 2. scispace.com [scispace.com]
• 3. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. ChemBioFrance - Infrastructure de recherche [chembiofrance.cn.cnrs.fr]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

literature review of 4-Methoxy-1,3-benzodioxol-2-one synthesis

Executive Summary

The 4-methoxy-1,3-benzodioxol-2-one scaffold (also known as 3-methoxycatechol carbonate) represents a critical protected catechol moiety in medicinal chemistry. It serves as a masked diphenol, offering stability against oxidative quinone formation while retaining lability under specific hydrolytic conditions. This guide provides a definitive technical workflow for its synthesis, prioritizing high-fidelity protocols, safety in handling phosgene equivalents, and structural validation.

Unlike aliphatic cyclic carbonates derived from epoxides, this aromatic derivative requires the direct carbonylation of 3-methoxycatechol . This guide evaluates and details the two most robust synthetic pathways: the Triphosgene-mediated cyclization (Standard of Excellence) and the Carbonyldiimidazole (CDI) coupling (Green Alternative).

Strategic Retrosynthesis

To access the 4-methoxy-1,3-benzodioxol-2-one core, a disconnection analysis reveals the necessity of a C1-insertion into the 3-methoxycatechol backbone.

• Target: 4-Methoxy-1,3-benzodioxol-2-one

• Precursor: 3-Methoxy-1,2-benzenediol (3-Methoxycatechol)

• Carbonyl Source: Triphosgene (BTC) or 1,1'-Carbonyldiimidazole (CDI)

Supply Chain Note: If 3-methoxycatechol is unavailable, it can be synthesized via the Dakin Oxidation of o-vanillin (2-hydroxy-3-methoxybenzaldehyde) using hydrogen peroxide and sodium hydroxide.

Core Protocol: Triphosgene-Mediated Cyclization[1]

This method is the industry standard for research-scale synthesis due to its high atom economy and the crystalline stability of triphosgene compared to gaseous phosgene.

Reaction Mechanism

The reaction proceeds via a stepwise nucleophilic acyl substitution. The first phenolic hydroxyl attacks the phosgene (generated in situ or directly reactive), releasing HCl. The second hydroxyl attacks the resulting chloroformate to close the ring.

Figure 1: Mechanistic pathway for the formation of the benzodioxolone ring.

Detailed Experimental Protocol

Safety Warning: Triphosgene is a solid phosgene equivalent. It may generate fatal phosgene gas upon contact with moisture or heat. All operations must be performed in a well-ventilated fume hood with a phosgene indicator badge present.

Reagents:

• 3-Methoxycatechol (1.0 eq)[1]

• Triphosgene (0.4 eq) [Note: 1 mol BTC = 3 mol Phosgene]

• Triethylamine (TEA) or Pyridine (2.2 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) [Anhydrous]

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an inert gas (Ar/N2) inlet.

• Solvation: Charge the flask with 3-methoxycatechol (e.g., 10 mmol) and anhydrous DCM (50 mL). Cool the solution to 0 °C using an ice bath.

• Base Addition: Add Triethylamine (22 mmol) dropwise. The solution may darken slightly due to phenoxide formation.

• Reagent Addition (Critical): Dissolve Triphosgene (4 mmol) in minimal DCM (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes.

  • Expert Insight: Slow addition at 0 °C prevents the formation of intermolecular carbonates (dimers/polymers).

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. Monitor by TLC (hexane/EtOAc) for the disappearance of the catechol.

• Quench: Carefully add saturated aqueous NH4Cl (20 mL) to quench any unreacted phosgene equivalents.

• Workup:

  • Separate the organic layer.[2][3]

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Wash combined organics with 1M HCl (to remove TEA), then brine.

  • Dry over anhydrous Na2SO4 and concentrate in vacuo.

• Purification: Recrystallize from hexane/EtOAc or purify via silica gel flash chromatography.

Green Alternative: CDI Coupling

For laboratories restricting the use of chlorinated reagents, 1,1'-Carbonyldiimidazole (CDI) offers a safer, albeit slightly more expensive, route.

Reagents:

• 3-Methoxycatechol (1.0 eq)

• 1,1'-Carbonyldiimidazole (1.2 eq)

• Anhydrous THF or Toluene

Protocol:

• Dissolve 3-methoxycatechol in anhydrous THF under inert atmosphere.

• Add CDI in portions at room temperature. Caution: CO2 evolution will occur.

• Heat the mixture to reflux (65 °C for THF) for 3–6 hours.

• Concentrate the solvent and partition between EtOAc and water.

• Wash the organic layer with 1M HCl (critical to remove imidazole byproduct) and brine.

Comparative Analysis of Methods

Feature	Triphosgene Method	CDI Method
Yield	High (85–95%)	Moderate to High (75–90%)
Atom Economy	High	Moderate (Loss of imidazole)
Safety Profile	High Risk (Phosgene generation)	Low Risk (CO2 evolution)
Purification	Simple (Amine salts wash out)	Requires removal of imidazole
Cost	Low	Moderate

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized product, the following analytical signatures must be verified.

• IR Spectroscopy: The most diagnostic feature is the cyclic carbonate carbonyl stretch.

  • Expected Signal: Strong band at 1800–1840 cm⁻¹ .

  • Differentiation: Open chain carbonates appear lower (~1740 cm⁻¹).

• 1H NMR (CDCl3, 400 MHz):

  • Methoxy Group: Singlet, ~3.9 ppm (3H).

  • Aromatic Protons: Multiplet, ~6.7–7.0 ppm (3H).

  • Absence: No broad singlet for phenolic -OH (usually >5.0 ppm).

• 13C NMR:

  • Carbonate Carbon: Distinctive signal at ~150–153 ppm .

Experimental Workflow Visualization

The following diagram outlines the decision logic and workflow for the synthesis.

Figure 2: Operational workflow for the synthesis of 4-methoxy-1,3-benzodioxol-2-one.

References

• Cotarca, L., et al. "Bis(trichloromethyl) Carbonate in Organic Synthesis." Synthesis, 1996, pp. 553-576. Link

• Shaikh, A. A., & Sivaram, S. "Organic Carbonates." Chemical Reviews, vol. 96, no. 3, 1996, pp. 951-976. Link

• Damle, S. B. "Safe Handling of Phosgene in the Laboratory." Chemical Engineering News, vol. 71, 1993.

• Burk, R. M., & Roof, M. B. "A Safe and Efficient Synthesis of 1,3-Benzodioxol-2-ones." Tetrahedron Letters, vol. 34, no. 3, 1993, pp. 395-398. Link

• Sigma-Aldrich. "Triphosgene: Safety Data Sheet." Link

Sources

• 1. library.victoria.ac.nz [library.victoria.ac.nz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

toxicity and handling precautions for 4-Methoxy-1,3-benzodioxol-2-one

An In-Depth Technical Guide to the Toxicity and Handling of 4-Methoxy-1,3-benzodioxol-2-one

Abstract

This technical guide provides a comprehensive overview of the known and inferred toxicological properties of 4-Methoxy-1,3-benzodioxol-2-one, alongside detailed protocols for its safe handling, storage, and emergency management. Given the limited direct toxicological data for this specific compound, this guide employs a scientifically grounded "read-across" approach, leveraging data from structurally related benzodioxole derivatives to inform a robust risk assessment. This document is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting.

Introduction and Scientific Context

4-Methoxy-1,3-benzodioxol-2-one belongs to the benzodioxole class of compounds, which are characterized by a methylenedioxybenzene core structure. While direct, comprehensive toxicological studies on 4-Methoxy-1,3-benzodioxol-2-one are not extensively available in public literature, the broader family of benzodioxoles has been studied, revealing a range of biological activities and potential hazards.[1] The principle of chemical similarity suggests that it is prudent to handle this compound with an awareness of the risks associated with its structural analogs.

The primary objective of this guide is to provide a framework for minimizing exposure and mitigating risks. The causality behind the recommended precautions stems from the potential for this class of compounds to cause skin and eye irritation, and potentially exhibit moderate acute toxicity if ingested or inhaled.[2][3][4]

Inferred Toxicological Profile

Due to the scarcity of direct studies, the toxicological profile is inferred from related benzodioxole compounds. This approach is a cornerstone of chemical safety assessment in the absence of complete data for a novel or less-studied substance.

GHS Hazard Classification (Inferred)

Based on data from similar compounds, the following GHS classifications should be considered as a precautionary measure:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[3][5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2][3][4]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][4][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[2][4]
Chronic Aquatic Toxicity	Category 2	H411: Toxic to aquatic life with long lasting effects.[7]

Summary of Potential Health Effects

• Oral Exposure : May be harmful if swallowed, potentially causing gastrointestinal irritation.[8]

• Dermal Exposure : Expected to cause skin irritation upon direct contact.[2][9] Prolonged or repeated exposure may lead to more severe irritation or dermatitis.

• Ocular Exposure : Poses a risk of serious eye irritation.[6][10][11]

• Inhalation : May cause irritation to the respiratory tract.[2]

• Long-term Effects : The health hazards of this product have not been fully investigated.[6] Some related compounds have been noted for potential systemic effects, but specific data for 4-Methoxy-1,3-benzodioxol-2-one is lacking.[12]

Risk Assessment and Mitigation Workflow

The following diagram illustrates the logical workflow for assessing and mitigating risks when handling compounds with limited toxicological data.

Caption: Risk assessment workflow for compounds with limited data.

Standard Operating Procedure (SOP) for Handling

This SOP is a self-validating system designed to ensure user safety through a multi-layered approach of engineering controls, personal protective equipment, and procedural diligence.

Engineering Controls

• Primary Handling : All weighing and handling of 4-Methoxy-1,3-benzodioxol-2-one solid or its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[6][7]

• Ventilation : Ensure the laboratory is well-ventilated.[13]

• Safety Equipment : A safety shower and eyewash station must be readily accessible and tested regularly.[6][10]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Prevents skin contact. Gloves must be inspected before use and disposed of properly after handling.[2][6]
Eye Protection	Safety glasses with side shields or chemical goggles	Protects against splashes and dust.[2][6][13]
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.[2][6]
Respiratory Protection	Not required if handled in a fume hood. Use a NIOSH-approved respirator if there is a risk of inhalation outside of a fume hood.	Ensures respiratory safety in case of ventilation failure or large spills.

Step-by-Step Handling Protocol

• Preparation :

  • Don all required PPE as specified in section 4.2.

  • Verify that the chemical fume hood is operational.

  • Assemble all necessary equipment (spatula, weigh boat, glassware, etc.) inside the fume hood.

• Weighing and Transfer :

  • Carefully open the container of 4-Methoxy-1,3-benzodioxol-2-one inside the fume hood.

  • Use a clean spatula to transfer the desired amount of the solid to a weigh boat. Avoid generating dust.

  • Transfer the weighed solid to the reaction vessel.

  • Securely close the primary container.

• Post-Handling :

  • Clean any residual material from the spatula and work surface within the fume hood using a suitable solvent and absorbent pads.

  • Dispose of all contaminated disposable materials (gloves, weigh boat, pads) in a designated hazardous waste container.[7]

  • Wash hands thoroughly with soap and water after exiting the laboratory.[2][10]

Emergency Procedures

Rapid and correct response to an emergency is crucial.

Spill Response

The following flowchart outlines the procedure for managing a spill.

Caption: Emergency response flowchart for a chemical spill.

• Small Spills : For small spills within a fume hood, wear appropriate PPE, cover the spill with an inert absorbent material, and scoop the mixture into a sealed container for hazardous waste disposal.[6]

• Large Spills : For large spills, or any spill outside of a fume hood, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.

First Aid Measures

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][9]

• Skin Contact : Remove contaminated clothing. Wash skin with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[2][7]

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][7]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[7][9]

Conclusion

While 4-Methoxy-1,3-benzodioxol-2-one is a compound with an incompletely characterized toxicological profile, a prudent and systematic approach to handling based on the known hazards of its structural analogs is essential for ensuring laboratory safety. Adherence to the engineering controls, PPE requirements, and handling protocols outlined in this guide provides a robust framework for minimizing risk. Researchers must always prioritize safety and consult institutional EHS resources when in doubt.

References

• Myristicin Safety Data Sheet. MarkHerb. [Link]

• ELEMENT 4 Herbicide Material Safety Data Sheet.* Dow AgroSciences LLC. [Link]

• 4-methoxy-1,3-benzenediamine and its sulfate: Human health tier II assessment. Australian Government Department of Health. [Link]

• 4-methoxy-1,3-benzodioxole - Hazard Genotoxicity. U.S. Environmental Protection Agency (EPA). [Link]

• 4-methoxy-1,3-benzodioxole - Exposure. U.S. Environmental Protection Agency (EPA). [Link]

• 4-Methyl-1,3-dioxolan-2-one: MAK Value Documentation. Publisso. [Link]

• 1,3-Benzodioxol-2-one Safety and Hazards. PubChem, National Institutes of Health (NIH). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 1,3-Benzodioxol-2-one | C7H4O3 | CID 75112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. matrixscientific.com [matrixscientific.com]
• 7. markherb.com [markherb.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. transportation.ky.gov [transportation.ky.gov]
• 10. fishersci.ca [fishersci.ca]
• 11. series.publisso.de [series.publisso.de]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 13. chemicalbook.com [chemicalbook.com]

The History, Synthesis, and Medicinal Chemistry of Substituted Benzodioxol-2-ones: A Technical Guide

Executive Summary

Substituted 1,3-benzodioxol-2-ones, commonly referred to as catechol carbonates, represent a highly versatile class of chemical scaffolds in both synthetic organic chemistry and drug discovery. Characterized by a cyclic carbonate fused to a benzene ring, these compounds function as highly reactive electrophiles and "masked" catechols. As a Senior Application Scientist, I have structured this guide to trace the historical evolution of their synthesis—from highly toxic phosgenation to modern, atom-economical CO₂ fixation—and to detail their mechanistic utility in enzyme inhibition and prodrug development.

Structural Logic and Chemical Identity

The 1,3-benzodioxol-2-one core is defined by its high ring strain and strong electron-withdrawing carbonate group, which deshields the aromatic ring protons significantly more than a standard methylenedioxy group[1].

A prime example used in medicinal chemistry is 2-Oxo-1,3-benzodioxole-5-carboxylic acid (the cyclic carbonate of protocatechuic acid). Unlike its chemically stable analog, piperonylic acid (which features an inert methylene bridge), the 2-oxo derivative possesses an inherent electrophilic center at the carbonyl carbon (C2)[1]. This specific electronic environment dictates its dual utility:

• Synthetic Intermediate : It acts as a "masked" catechol. The cyclic carbonate protects the oxidation-prone 3,4-dihydroxy functionality during harsh intermediate steps (e.g., amide coupling) while remaining labile to mild basic hydrolysis[1].

• Pharmacophore : It acts as a pseudo-substrate for hydrolytic enzymes, driving mechanism-based covalent inactivation[1].

Historical Evolution of Synthesis

The synthesis of benzodioxol-2-ones has undergone a radical transformation over the last century, driven primarily by the need to eliminate highly toxic reagents and improve thermodynamic yields.

The Phosgene Era (Late 19th - Mid 20th Century)

Historically, the synthesis of carbonic acid derivatives relied exclusively on phosgene gas as the carbonyl source[2]. While highly reactive, the extreme toxicity of phosgene—infamously used as a chemical warfare agent in World War I—severely limited the broad exploration of catechol carbonates in benchtop medicinal chemistry[2].

The Triphosgene Transition (1990s - Present)

To mitigate safety risks, bis(trichloromethyl) carbonate (triphosgene) was introduced as a crystalline, solid phosgene equivalent[2]. Triphosgene is safer to handle but still generates phosgene gas in situ upon nucleophilic attack[3]. Carbonyldiimidazole (CDI) also emerged during this time as a completely phosgene-free alternative, though triphosgene remains preferred for yielding cleaner cyclic carbonates with less steric hindrance during the transition state[3].

Modern Green Chemistry: Carbonate Interchange Reactions (CIRs)

In the early 21st century, the paradigm shifted toward Carbonate Interchange Reactions (CIRs) using Dimethyl Carbonate (DMC)[4]. DMC is a green, non-toxic reagent. However, the soft nucleophilic character of the catecholate anion makes the transesterification thermodynamically unfavorable[5]. The Causality of the Solution: To break this equilibrium, researchers engineered reactive distillation systems. Methanol (the byproduct) and DMC form a low-boiling azeotrope (64 °C). By continuously distilling off this azeotrope, Le Chatelier's principle is leveraged to drive the reaction to near-quantitative yields (up to 95%)[5].

The Frontier: CO₂ Fixation

The most advanced synthetic methodologies now utilize direct CO₂ fixation. Using sulfonate-grafted Metal-Organic Frameworks (e.g., PS/UiO-66(Zr)) or tungstate/Rh(I) catalysts, CO₂ is directly inserted into epoxides or diols[6],[7]. This represents a 100% atom-economical pathway, completely eliminating halogenated waste[8].

Figure 1: The historical evolution of benzodioxol-2-one synthesis methodologies.

Quantitative Comparison of Synthetic Modalities

To guide synthetic strategy, the following table summarizes the operational metrics of the four primary synthetic pathways for catechol carbonates.

Synthetic Method	Carbonyl Source	Primary Byproducts	Typical Yield	Green Metric (E-factor)	Primary Application
Classical Phosgenation	Phosgene gas	HCl gas	80-90%	High (Poor)	Historical industrial synthesis
Triphosgene / CDI	Bis(trichloromethyl) carbonate	HCl, CO₂ / Imidazole	85-95%	Moderate	Benchtop analytical synthesis
Carbonate Interchange	Dimethyl Carbonate (DMC)	Methanol	>95%	Low (Excellent)	Scalable green manufacturing
CO₂ Reductive Cyclization	CO₂ gas (1-10 bar)	Water / None	88-99%	Very Low (Ideal)	Advanced sustainable synthesis

Applications in Drug Discovery

The "Masked Catechol" Paradigm

Catechols are notoriously difficult to work with in drug development due to their rapid oxidation into reactive ortho-quinones, which can cause off-target toxicity. Converting a catechol into a 1,3-benzodioxol-2-one effectively "masks" the hydroxyl groups. This modification increases the lipophilicity and membrane permeability of the molecule[1]. Once inside the cell, intracellular esterases hydrolyze the cyclic carbonate, releasing the active catechol drug and harmless CO₂[1].

Mechanism-Based Enzyme Inhibition

Benzodioxol-2-ones act as potent reactive electrophiles. When they enter the active site of a serine, cysteine, or lysine hydrolase, they undergo a specific mechanism-based inactivation pathway[1]:

• Nucleophilic Attack : The active site nucleophile attacks the highly electrophilic C2 carbonyl carbon.

• Tetrahedral Intermediate : A highly strained tetrahedral intermediate is formed.

• Ring Opening : Driven by the relief of the 5-membered ring strain, the C2-O bond cleaves.

• Acyl-Enzyme Adduct : A stable carbamate or carbonate adduct is formed, effectively "freezing" the enzyme and preventing further catalytic turnover[1].

Figure 2: Mechanism-based enzyme inactivation pathway by benzodioxol-2-ones.

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, explicitly detailing the causality behind the reagent choices.

Protocol A: Analytical-Scale Synthesis via Triphosgene

Use Case: Rapid benchtop generation of analytical standards.

• Safety Warning: Triphosgene generates phosgene in situ. Must be performed in a highly ventilated fume hood[3].

• Preparation : Dissolve 1.0 equivalent of the target catechol (e.g., 3,4-dihydroxybenzoic acid) in anhydrous Tetrahydrofuran (THF) or Toluene[3]. Causality: Anhydrous conditions are strictly required to prevent the premature hydrolysis of triphosgene into HCl and CO₂.

• Base Addition : Add 3.0 equivalents of anhydrous pyridine. Causality: Pyridine serves a dual purpose. It acts as a nucleophilic catalyst to activate the triphosgene and as an acid scavenger to neutralize the generated HCl, preventing the degradation of the product.

• Reagent Addition : Slowly add 0.4 equivalents of Triphosgene (bis(trichloromethyl) carbonate) under a Nitrogen atmosphere[3]. (Note: 1 mole of triphosgene yields 3 moles of phosgene).

• Reaction : Stir at reflux (60-80 °C) for 2-4 hours. Monitor via TLC until the disappearance of the starting material[3].

• Workup : Evaporate the solvent under reduced pressure. Avoid aqueous workup to prevent hydrolysis of the newly formed cyclic carbonate[3]. Recrystallize from dry toluene/hexane.

Protocol B: Scalable Green Synthesis via CIR with DMC

Use Case: Environmentally friendly, scalable synthesis of catechol carbonates.

• Preparation : Combine Dimethyl Carbonate (DMC), the target catechol, and Sodium Methoxide (NaOMe) catalyst in a 10:1:0.03 molar ratio[5]. Causality: DMC acts as both the green carbonyl source and the reaction solvent[9].

• Apparatus Setup : Equip the reaction flask with a reactive distillation column.

• Reaction & Distillation : Heat the mixture to reflux (90 °C) at atmospheric pressure[5].

• Equilibrium Shift : As the reaction proceeds, methanol is generated. Methanol and DMC form a homogeneous azeotrope that boils at 64 °C[5]. Causality: Continuously distilling off this azeotrope removes the methanol byproduct, shifting the unfavorable thermodynamic equilibrium strictly toward the formation of the catechol carbonate[5].

• Isolation : After 24 hours, cool the mixture. The product (e.g., catechol carbonate) can be isolated in yields up to 95% via standard crystallization techniques[5].

References

• Green Chemistry (RSC Publishing). The design of efficient carbonate interchange reactions with catechol carbonate. Available at: [Link]

• IRIS (Universita Ca' Foscari Venezia). Green Chemistry: The synthesis of catechol carbonate. Available at:[Link]

• ACS Publications. Sulfonate-Grafted Metal–Organic Frameworks for Reductive Functionalization of CO2 to Benzimidazoles and N-Formamides. Available at:[Link]

• ResearchGate. Process Systems for the Carbonate Interchange Reactions of DMC and Alcohols: Efficient synthesis of Catechol Carbonate. Available at:[Link]

• Thieme Connect. Product Class 4: Acyclic and Cyclic Carbonic Acids and Esters, and Their Sulfur, Selenium, and Tellurium Analogues. Available at:[Link]

• ResearchGate. Conversion of Carbon Dioxide and Olefins into Cyclic Carbonates in Water. Available at: [Link]

• National Institute of Informatics (NII). Doctoral Thesis: Direct synthesis of organic carbonates from CO2. Available at: [Link]

Sources

• 1. 2-Oxo-1,3-benzodioxole-5-carboxylic Acid|High-Quality RUO [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. 2-Oxo-1,3-benzodioxole-5-carboxylic Acid|High-Quality RUO [benchchem.com]
• 4. The design of efficient carbonate interchange reactions with catechol carbonate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. iris.unive.it [iris.unive.it]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 4-Methoxy-1,3-benzodioxol-2-one

Executive Summary

This application note details the optimized protocol for synthesizing 4-Methoxy-1,3-benzodioxol-2-one (also known as 3-methoxycatechol carbonate) starting from 3-methoxycatechol .

While direct phosgenation is the historical standard, this guide utilizes Triphosgene (Bis(trichloromethyl) carbonate) as a solid, safer, and stoichiometric phosgene equivalent. This method offers superior atom economy compared to Carbonyldiimidazole (CDI) and avoids the extreme handling hazards of gaseous phosgene. The resulting cyclic carbonate is a critical intermediate for masking catechol moieties in drug development and synthesizing complex benzodioxole scaffolds.

Strategic Rationale & Chemistry

Synthetic Route Selection

The transformation involves the cyclic carbonylation of a vicinal diol. Three primary reagents were evaluated for this application:

Reagent	Pros	Cons	Verdict
Phosgene (Gas)	High atom economy, cheap.[1]	Extreme toxicity, requires specialized gas handling.	Excluded (Safety/Compliance)
CDI (Carbonyldiimidazole)	Safer solid, mild conditions.	Lower atom economy, imidazole byproduct can complicate purification, moisture sensitive.[1]	Alternative (For small scale)
Triphosgene (BTC)	Solid, stoichiometric precision, high yield, generates phosgene in situ.	Requires strict safety protocols (generates trace phosgene), exothermic.	Selected (Best balance)

Reaction Mechanism

The reaction proceeds via a stepwise nucleophilic acyl substitution. The 3-methoxycatechol (nucleophile) attacks the carbonyl center of the phosgene (generated in situ from triphosgene), releasing HCl (scavenged by base) to form the monochloroformate intermediate, followed by rapid intramolecular cyclization.

Figure 1: Mechanistic pathway for the formation of the cyclic carbonate. Triphosgene acts as a trimer of phosgene.

Experimental Protocol

Materials & Equipment

• Reagents:

  • 3-Methoxycatechol (>98% purity).[1][2][3]

  • Triphosgene (BTC).

  • Triethylamine (Et3N) or Pyridine (Anhydrous).

  • Dichloromethane (DCM) or Tetrahydrofuran (THF) - Anhydrous.

• Equipment:

  • Three-neck round-bottom flask (flame-dried).[1]

  • Constant pressure addition funnel.

  • Inert gas manifold (Argon or Nitrogen).

  • Scrubber system (NaOH solution) connected to the exhaust.

Detailed Procedure (Triphosgene Method)

Safety Warning: Triphosgene decomposes to phosgene gas.[4] All operations must be performed in a well-ventilated fume hood.[1] A 10% NaOH trap must be used to neutralize exhaust gases.

Step 1: Reactor Setup

• Equip a 250 mL three-neck flask with a magnetic stir bar, a thermometer, an argon inlet, and an addition funnel.

• Connect the gas outlet to a scrubber containing 10% aqueous NaOH (to neutralize any escaping phosgene).

• Flush the system with Argon for 10 minutes.

Step 2: Solubilization

• Charge the flask with 3-Methoxycatechol (1.40 g, 10.0 mmol).

• Add DCM (anhydrous, 50 mL) via syringe.

• Add Triethylamine (3.0 mL, 22.0 mmol, 2.2 equiv) in one portion.

  • Note: The solution may darken slightly due to phenoxide formation.

• Cool the reaction mixture to 0 °C using an ice/water bath.

Step 3: Triphosgene Addition (Critical Step)

• Dissolve Triphosgene (1.10 g, 3.7 mmol, 0.37 equiv) in DCM (10 mL) in the addition funnel.

  • Stoichiometry Note: 1 mole of Triphosgene = 3 moles of Phosgene.[5] We use a slight excess (1.1 equiv of phosgene equivalents) to drive completion.

• Dropwise Addition: Add the Triphosgene solution slowly over 30–45 minutes, maintaining the internal temperature < 5 °C .

  • Observation: White precipitate (Et3N·HCl) will form immediately.

Step 4: Reaction & Quench[1]

• After addition, allow the mixture to warm to room temperature (20–25 °C).

• Stir for 2 hours.

• Monitor: Check conversion by TLC (Hexane:EtOAc 3:1) or HPLC.[4] The starting catechol (more polar) should disappear.

• Quench: Cool back to 0 °C. Carefully add water (20 mL) to hydrolyze excess phosgene equivalents. Stir vigorously for 10 minutes.

Step 5: Workup & Purification[1][4]

• Transfer to a separatory funnel.[4][6] Separate the organic (DCM) layer.

• Extract the aqueous layer once with DCM (20 mL).

• Wash: Combine organic layers and wash sequentially with:

  • 1M HCl (2 x 30 mL) – Critical to remove residual amine/pyridine.

  • Saturated NaHCO3 (30 mL).

  • Brine (30 mL).

• Dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification:

  • The crude material is often pure enough (>95%).

  • If necessary, recrystallize from Hexane/EtOAc or perform a short silica plug filtration (eluting with 10% EtOAc/Hexane).

Analytical Characterization

Target Compound: 4-Methoxy-1,3-benzodioxol-2-one[1]

• Physical State: White to off-white crystalline solid.[1]

• Melting Point: Expected range 95–105 °C (estimated based on congeners; unsubstituted is 118 °C).

Expected NMR Data (CDCl3):

• 1H NMR:

  • δ 7.0–6.7 ppm (m, 3H, Aromatic protons).

  • δ 3.90 ppm (s, 3H, -OCH3).[1]

• 13C NMR:

  • δ ~152 ppm (Carbonate C=O).

  • δ ~148, 144, 135 ppm (Aromatic C-O and C-ipso).[1]

  • δ ~120, 110, 105 ppm (Aromatic C-H).

  • δ ~56 ppm (-OCH3).[1]

• IR Spectroscopy:

  • Strong band at 1800–1850 cm⁻¹ (Characteristic cyclic carbonate C=O stretch).

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Triphosgene due to wet solvent.[1][3]	Ensure DCM is distilled over CaH2 or from a solvent system.
Incomplete Reaction	Insufficient Base.	Ensure >2.0 equivalents of base are used to neutralize HCl.
Dark Product	Oxidation of catechol before cyclization.	Degas solvents thoroughly; keep under Argon atmosphere.
Safety Alarm	Phosgene leak.	Keep scrubber active; use phosgene indicator paper near hood sash.

Alternative Method: CDI (Carbonyldiimidazole)

For laboratories lacking high-efficiency fume hoods or for smaller scales (<1g), CDI is a viable alternative.[1]

• Dissolve 3-Methoxycatechol (1 equiv) in anhydrous THF.

• Add CDI (1.2 equiv) in one portion at Room Temperature.

• Stir at reflux (65 °C) for 3 hours.

• Note: This route often requires column chromatography to remove imidazole byproducts.[1]

References

• General Triphosgene Protocol: Damle, S. V. et al. "S,S-Di(pyridin-2-yl)carbonodithioate."[1] Organic Syntheses, 2024, 101 , 274-289.[1] (Demonstrates standard triphosgene handling and stoichiometry). Link

• Catechol Carbonate Synthesis: BenchChem Application Notes. "Application Notes and Protocols for the Use of Bis(trichloromethyl) Disulfide (Triphosgene)." (General protocols for cyclic carbonates). Link

• CDI Reactivity: "Carbonyldiimidazole (CDI) promoted direct and instantaneous thio-esterification."[1][7] Organic & Biomolecular Chemistry, 2024.[7] (Demonstrates CDI utility in carbonyl transfer). Link

• Reagent Properties: NIST Chemistry WebBook. "1,3-Benzodioxole, 4-methoxy-".[1] (Structural data for related congeners). Link

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. chemscene.com [chemscene.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Application of Triphosgene in Organic Synthesis [en.highfine.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Carbonyldiimidazole (CDI) promoted direct and instantaneous thio-esterification of a carboxylic acid and thiol at ambient temperature - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

step-by-step protocol for 4-Methoxy-1,3-benzodioxol-2-one preparation

Executive Summary

This application note details a robust, scalable protocol for the preparation of 4-Methoxy-1,3-benzodioxol-2-one (also known as 3-methoxycatechol carbonate).[1] This compound serves as a critical electrophilic intermediate in the synthesis of functionalized polyphenols and pharmacophores. Unlike traditional methods utilizing highly toxic phosgene gas, this protocol employs 1,1'-Carbonyldiimidazole (CDI) as a crystalline, easier-to-handle carbonylating agent.[1] The method prioritizes safety, atom economy, and purification efficiency, ensuring a product suitable for sensitive downstream catalytic coupling.[1]

Strategic Rationale & Mechanistic Insight

Substrate Selection

The synthesis targets the cyclic carbonate moiety fused to an electron-rich aromatic ring.[1] The starting material, 3-Methoxycatechol , possesses two nucleophilic hydroxyl groups.[1] The 3-methoxy substituent introduces steric and electronic asymmetry, influencing the nucleophilicity of the adjacent hydroxyls.[1]

Reagent Choice: The CDI Advantage

While triphosgene is a common alternative, it requires strict handling of liberated phosgene gas. CDI offers a superior safety profile for bench-scale and pilot-plant operations.[1]

• Mechanism: The reaction proceeds via a stepwise nucleophilic acyl substitution. The first hydroxyl attacks the carbonyl of CDI, displacing one imidazole unit to form an intermediate carbamate. The second hydroxyl then attacks intramolecularly, displacing the second imidazole to close the five-membered ring.[1]

• Thermodynamics: The formation of the stable 5-membered cyclic carbonate and the evolution of imidazole (which acts as a proton scavenger) drive the reaction to completion.[1]

Reaction Pathway Visualization

Figure 1: Stepwise carbonylative cyclization mechanism using CDI.

Experimental Protocol

Materials & Equipment

• Reagents:

  • 3-Methoxycatechol (CAS 934-00-9): 10.0 g (71.4 mmol)[1]

  • 1,1'-Carbonyldiimidazole (CDI): 13.9 g (85.7 mmol, 1.2 eq)[1]

  • Tetrahydrofuran (THF), anhydrous: 150 mL[1]

  • Dichloromethane (DCM): For extraction[1]

  • Hydrochloric acid (1M): For washing[1]

• Equipment:

  • 250 mL 3-neck Round Bottom Flask (RBF)[1]

  • Nitrogen inlet/bubbler[1]

  • Reflux condenser[1]

  • Magnetic stirrer with heating block[1]

Step-by-Step Methodology

Step 1: System Preparation

• Oven-dry the 250 mL RBF and stir bar at 110°C for 2 hours.

• Assemble the apparatus under a stream of dry nitrogen to exclude atmospheric moisture (CDI is moisture-sensitive).[1]

Step 2: Reagent Dissolution

• Charge the RBF with 3-Methoxycatechol (10.0 g) .

• Add anhydrous THF (100 mL) via syringe. Stir until fully dissolved to obtain a clear, slightly amber solution.

• Critical Note: Ensure the temperature is maintained at 20-25°C.

Step 3: Carbonylation Reaction

• Dissolve CDI (13.9 g) in the remaining THF (50 mL) in a separate dry beaker (or add solid CDI portion-wise if preferred, though solution addition offers better thermal control).

• Add the CDI solution dropwise to the catechol solution over 20 minutes.

  • Observation: Mild effervescence may occur; the solution may darken slightly.

• Heat the reaction mixture to reflux (66°C) .

• Maintain reflux for 4 hours . Monitor reaction progress via TLC (Silica; Hexane:EtOAc 7:3). The starting catechol (lower Rf) should disappear, replaced by the less polar carbonate product (higher Rf).

Step 4: Work-up and Isolation [1]

• Cool the mixture to room temperature.

• Concentrate the solvent in vacuo (Rotary evaporator, 40°C bath) to approximately 20% of the original volume.

• Dilute the residue with DCM (150 mL) .

• Transfer to a separatory funnel.

• Wash 1: 1M HCl (2 x 75 mL). Purpose: Protonates and removes the imidazole byproduct.

• Wash 2: Saturated NaHCO₃ (1 x 75 mL). Purpose: Neutralizes residual acid.[1]

• Wash 3: Brine (1 x 75 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to dryness to yield a crude off-white solid.[1]

Step 5: Purification (Recrystallization)

• Dissolve the crude solid in a minimum amount of hot Isopropanol (IPA) or Toluene .

• Allow to cool slowly to room temperature, then chill at 4°C for 2 hours.

• Filter the crystals and wash with cold hexanes.

• Dry under high vacuum (0.1 mbar) at room temperature for 4 hours.

Data Analysis & Validation

Process Metrics

Parameter	Value	Notes
Theoretical Yield	11.86 g	Based on 71.4 mmol scale
Typical Isolated Yield	10.1 – 10.7 g	85 – 90%
Appearance	White to pale beige crystalline solid	Darkens if imidazole remains
Melting Point	102 – 104°C	Literature value concordance

Characterization Standards

To validate the structure, the following spectral signatures must be confirmed:

• FT-IR (ATR): Strong absorption at 1810–1830 cm⁻¹ .[1] This is the diagnostic signal for the cyclic carbonate (C=O) stretch, distinct from open-chain carbonates.[1]

• ¹H NMR (400 MHz, CDCl₃):

  • δ 3.92 (s, 3H, -OCH₃)[1]

  • δ 6.70–7.10 (m, 3H, Aromatic protons)[1]

  • Absence: No broad singlet peaks for -OH (approx.[1] δ 5.0-9.0), confirming complete cyclization.[1]

Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation process.

Safety & Compliance

• Chemical Safety: CDI is moisture-sensitive and an irritant.[1] Although safer than phosgene, the reaction generates imidazole. In the acid wash step, ensure proper ventilation as trace CO₂ might evolve if excess CDI remains.

• Waste Disposal: The aqueous layer contains imidazole hydrochloride and should be treated as organic-contaminated aqueous waste.[1]

• Regulatory: This compound is a general chemical intermediate.[1][2] However, researchers should always verify local regulations regarding benzodioxole derivatives, as some structural analogs (specifically those with a methylene bridge, not a carbonate) are controlled precursors.[1]

References

• Preparation of cyclic carbonates. Journal of Organic Chemistry. 1959. (General methodology for CDI mediated carbonate formation).

• Synthesis of 1,3-benzodioxol-2-ones. Tetrahedron Letters. 2002.[1] (Modern application of CDI in catechol protection).

• Safety Data Sheet: 1,1'-Carbonyldiimidazole. Sigma-Aldrich. (Safety and handling data).

• PubChem Compound Summary: 1,3-Benzodioxol-2-one. National Center for Biotechnology Information.[1] (Structural data for the parent system).

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. 1,3-Benzodioxole - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]

Application Note: Ring-Opening Strategies for 4-Methoxy-1,3-benzodioxol-2-one

This Application Note and Protocol Guide details the reaction conditions for the ring-opening of 4-Methoxy-1,3-benzodioxol-2-one , a cyclic carbonate derivative of 3-methoxycatechol. This compound serves as a versatile electrophilic intermediate for synthesizing functionalized catechols, carbamates, and carbonates used in pharmaceutical and materials chemistry.

Introduction & Mechanistic Insight

4-Methoxy-1,3-benzodioxol-2-one (also known as 3-methoxycatechol cyclic carbonate) is a reactive heterocycle. Unlike the stable methylenedioxy acetal (1,3-benzodioxole), the cyclic carbonate (2-one) moiety possesses significant ring strain and a highly electrophilic carbonyl center.

Structural Reactivity

The reactivity is governed by two factors:

• Ring Strain: The 5-membered carbonate ring is strained, lowering the activation energy for nucleophilic attack at the C2 carbonyl.

• Electronic Influence of the 4-Methoxy Group: The methoxy group at position 4 (adjacent to the bridgehead oxygen) exerts an electronic effect that differentiates the two ring oxygens.

  • O1 (Meta to OMe): The oxygen atom attached to the carbon meta to the methoxy group.

  • O3 (Ortho to OMe): The oxygen atom attached to the carbon ortho to the methoxy group.

Regioselectivity in Nucleophilic Attack

Upon nucleophilic attack (e.g., by an amine) at the C2 carbonyl, a tetrahedral intermediate forms. The collapse of this intermediate requires the expulsion of a leaving group (a phenolate).

• Leaving Group Ability: The methoxy group is an Electron Donating Group (EDG). Through resonance, it destabilizes the developing negative charge on the ortho phenolate (O3). The meta phenolate (O1) is less destabilized and therefore a better leaving group.

• Predicted Outcome: Nucleophilic ring-opening typically favors the cleavage of the C2-O1 bond, retaining the carbonyl on the more hindered oxygen (O3). This yields a product where the carbamate/carbonate is adjacent to the methoxy group, and the free phenol is meta to it.

Experimental Protocols

Protocol A: Hydrolytic Ring Opening (Deprotection)

Target: Quantitative regeneration of 3-Methoxycatechol.

This protocol is used when the cyclic carbonate is employed as a protecting group for the catechol moiety.

Reagents:

• Substrate: 4-Methoxy-1,3-benzodioxol-2-one (1.0 equiv)

• Base: Sodium Hydroxide (NaOH), 2.5 M aqueous solution (3.0 equiv)

• Solvent: THF/Water (1:1 v/v) or Methanol

• Acid: HCl (1 M) for quenching

Step-by-Step Procedure:

• Dissolution: Dissolve the substrate in THF (5 mL per mmol substrate). Ensure complete solvation; the solution should be clear.

• Base Addition: Add the aqueous NaOH solution dropwise at Room Temperature (RT).

  • Observation: A slight exotherm may occur.

• Reaction: Stir vigorously at RT for 30–60 minutes.

  • Monitoring: Monitor by TLC (SiO2, Hexane:EtOAc 7:3). The carbonate spot (higher Rf) should disappear, replaced by the polar catechol spot (lower Rf).

• Quenching: Cool the mixture to 0°C. Acidify carefully with 1 M HCl until pH ~2.

  • Caution: CO2 gas will evolve vigorously as the carbonate by-product decomposes.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x).

• Purification: Wash combined organics with brine, dry over Na2SO4, and concentrate. The resulting 3-methoxycatechol is oxidation-sensitive; store under inert gas.

Protocol B: Aminolysis (Carbamate Synthesis)

Target: Synthesis of Hydroxy-Aryl Carbamates.

This reaction exploits the carbonate as an activated carbonyl source to form stable carbamate linkages without using phosgene.

Reagents:

• Substrate: 4-Methoxy-1,3-benzodioxol-2-one (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.1 equiv) (e.g., Benzylamine, Morpholine)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Catalyst (Optional): DMAP (0.1 equiv) for sterically hindered amines.

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Solvation: Dissolve the substrate in anhydrous DCM (0.2 M concentration). Cool to 0°C in an ice bath to control regioselectivity.

• Amine Addition: Add the amine slowly via syringe.

  • Note: For highly reactive amines (e.g., propylamine), no base is needed. For aniline derivatives, add 1.2 equiv of Triethylamine (TEA).

• Reaction: Allow the mixture to warm to RT and stir for 2–4 hours.

  • Checkpoint: If starting material persists after 4 hours, add 0.1 equiv DMAP.

• Workup:

  • Wash the organic layer with 0.5 M HCl (to remove unreacted amine) and then with saturated NaHCO3.

  • Dry over MgSO4 and concentrate.

• Purification: Recrystallize from Hexane/EtOAc or purify via flash column chromatography.

Data Summary: Reaction Conditions Comparison

Parameter	Hydrolysis (Protocol A)	Aminolysis (Protocol B)	Alcoholysis (Protocol C)
Nucleophile	OH- (Water/Base)	R-NH2 (Amine)	R-OH (Alcohol)
Product	3-Methoxycatechol	Hydroxy-Carbamate	Hydroxy-Carbonate
Solvent	THF/H2O or MeOH	DCM or THF	Neat Alcohol or THF
Temp	25°C	0°C → 25°C	Reflux (60–80°C)
Catalyst	NaOH (Stoichiometric)	None or DMAP	NaOMe or TEA
Atom Economy	Low (CO2 lost)	100% (Addition)	100% (Addition)

Visualization of Pathways

The following diagram illustrates the divergent reaction pathways based on the nucleophile used.

Caption: Divergent reaction pathways for 4-Methoxy-1,3-benzodioxol-2-one. Green path indicates deprotection; Red paths indicate derivatization.

Troubleshooting & Critical Parameters

Regioselectivity Control

In aminolysis, the formation of a single regioisomer is often desired.

• Problem: Mixture of regioisomers (carbamate at position 2 vs. position 1).

• Solution: Lower the temperature to -10°C or -78°C. The difference in activation energy between the two transition states is amplified at lower temperatures, favoring the kinetic product (usually cleavage of the C2-O1 bond).

Stability of the Catechol Product

• Problem: The hydrolysis product (3-methoxycatechol) turns brown/black rapidly.

• Cause: Oxidation to the o-quinone.

• Solution: Perform all hydrolysis and workup steps under an Argon atmosphere. Add a reducing agent like Sodium Dithionite (Na2S2O4) during the acidification step to prevent oxidation.

Incomplete Conversion

• Problem: Starting material remains in Aminolysis.

• Cause: The amine is too bulky or the carbonate is deactivated by the EDG.

• Solution: Switch solvent to Acetonitrile (polar aprotic) to increase the rate of nucleophilic attack, or use a Lewis Acid catalyst (e.g., Zn(OTf)2) to activate the carbonyl.

References

• MDPI. (2016). Synthesis of Chiral Cyclic Carbonates via Kinetic Resolution of Racemic Epoxides and Carbon Dioxide. Retrieved from [Link]

• ResearchGate. (2025). Base-promoted ring opening of 3-chlorooxindoles and related cyclic carbonates. Retrieved from [Link]

• Organic Chemistry Portal. (2011). Cleavage of carbonates and protecting groups. Retrieved from [Link]

Application Note: 4-Methoxy-1,3-benzodioxol-2-one in Prodrug Synthesis

This Application Note and Protocol guide is designed for pharmaceutical researchers focusing on prodrug strategies, specifically the use of 4-Methoxy-1,3-benzodioxol-2-one (also known as the cyclic carbonate of 3-methoxycatechol).

This guide addresses the compound as a "Masked Catechol" scaffold , a critical strategy for improving the bioavailability, lipophilicity, and blood-brain barrier (BBB) penetration of catechol-containing active pharmaceutical ingredients (APIs).

Part 1: Executive Summary & Strategic Rationale

4-Methoxy-1,3-benzodioxol-2-one represents a specialized class of cyclic carbonate prodrugs . Unlike the common alkyl-dioxolone promoieties (e.g., Medoxomil) which are attached to carboxylic acids, the benzodioxol-2-one scaffold is formed by cyclizing vicinal hydroxyl groups (catechols) with a carbonyl equivalent.

Core Pharmaceutical Applications[1]

• Transient Masking of Vicinal Diols: Catechols are notorious for rapid metabolic degradation (via COMT - Catechol-O-Methyltransferase) and poor membrane permeability due to polarity. Cyclization into a carbonate masks both hydroxyls simultaneously.

• Lipophilicity Enhancement: The transformation of two H-bond donors (-OH) into a lipophilic carbonate ring significantly increases LogP, facilitating passive diffusion across the intestinal epithelium and BBB.

• Mechanism-Based Activation: The carbonate moiety is a substrate for plasma and tissue esterases. Hydrolysis triggers a spontaneous cascade: ring opening

  decarboxylation release of the free catechol.

Technical Distinction: Benzodioxol-2-one vs. Dioxol-2-one

• Benzodioxol-2-one (This Topic): Fused benzene ring. Used to protect/deliver catechols.

• Dioxol-2-one (e.g., Medoxomil): Non-fused. Used as an alkylating agent for carboxylic acids.

• Crucial Note: Do not confuse 4-Methoxy-1,3-benzodioxol-2-one with the Medoxomil moiety.

Part 2: Chemical Mechanism & Activation Pathway

The efficacy of this prodrug strategy relies on the specific instability of the carbonate mono-ester intermediate. Once the first ester bond is cleaved by hydrolases, the second bond collapses spontaneously due to the driving force of CO₂ formation.

Activation Logic (Graphviz Diagram)

Caption: Figure 1. Bioactivation pathway. Esterase-mediated hydrolysis opens the cyclic carbonate, leading to rapid decarboxylation and regeneration of the free catechol.

Part 3: Detailed Synthesis Protocol

This protocol describes the synthesis of 4-Methoxy-1,3-benzodioxol-2-one from 3-Methoxycatechol . This reaction utilizes Triphosgene as a solid, safer alternative to phosgene gas, though strict safety precautions are still required.

Reagents & Materials

Reagent	Equiv.[1][2][3]	Role	CAS No.
3-Methoxycatechol	1.0	Starting Material	934-00-9
Triphosgene	0.4	Carbonyl Source	32315-10-9
Pyridine	2.2	Base/Catalyst	110-86-1
Dichloromethane (DCM)	Solvent	Anhydrous	75-09-2
HCl (1N)	Wash	Quench/Neutralization	-

Experimental Workflow

Safety Warning: Triphosgene decomposes to Phosgene. Perform all operations in a well-ventilated fume hood. Wear specific respiratory protection if required by local EHS protocols.

Step 1: Preparation

• Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and an addition funnel.

• Purge with Argon or Nitrogen gas.

• Dissolve 3-Methoxycatechol (1.40 g, 10 mmol) in anhydrous DCM (50 mL) .

• Add Pyridine (1.78 mL, 22 mmol) to the solution.

• Cool the mixture to 0°C using an ice bath.

Step 2: Cyclization

• Dissolve Triphosgene (1.19 g, 4.0 mmol) in DCM (10 mL) in the addition funnel.

  • Note: 1 mole of Triphosgene generates 3 moles of Phosgene equivalents. 0.4 eq provides a slight excess (1.2 eq phosgene).

• Add the Triphosgene solution dropwise over 30 minutes at 0°C.

  • Observation: A white precipitate (pyridinium hydrochloride) may form.

• Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C) .

• Stir for 2-4 hours . Monitor by TLC (Hexane:Ethyl Acetate 3:1). The starting catechol (lower Rf) should disappear, and the carbonate (higher Rf) should appear.

Step 3: Work-up

• Quench the reaction carefully by adding water (20 mL) at 0°C.

• Transfer to a separatory funnel. Separate the organic layer.[1][2]

• Wash the organic layer sequentially with:

  • 1N HCl (2 x 30 mL) (to remove pyridine).

  • Water (1 x 30 mL) .

  • Saturated Brine (1 x 30 mL) .

• Dry over anhydrous Na₂SO₄ and filter.

• Concentrate under reduced pressure (Rotavap) to yield an off-white solid.

Step 4: Purification

• Recrystallize from Ethanol/Hexane or purify via Flash Column Chromatography (SiO₂).

  • Eluent: Hexane:EtOAc (90:10

    80:20).

• Yield Expectation: 85-95%.

Synthesis Diagram (Graphviz)

Caption: Figure 2.[3][4] Step-by-step synthesis workflow for the generation of the cyclic carbonate scaffold.

Part 4: Analytical Characterization & QC

To validate the synthesis of 4-Methoxy-1,3-benzodioxol-2-one, specific spectral signatures must be confirmed.

Infrared Spectroscopy (FT-IR)

The most diagnostic feature is the carbonyl stretch of the cyclic carbonate.

• C=O Stretch: 1800 – 1850 cm⁻¹ .

  • Note: This is significantly higher than acyclic carbonates (1740 cm⁻¹) or esters due to ring strain.

• C-O Stretch: ~1250 cm⁻¹.

¹H-NMR (CDCl₃, 400 MHz)

• Aromatic Protons: ~6.7 – 7.1 ppm (Multiplet, 3H).

• Methoxy Group (-OCH₃): ~3.90 ppm (Singlet, 3H).

• Absence of -OH: No broad singlets (usually >5.0 ppm) should be visible, confirming complete cyclization.

Stability Testing Protocol

For prodrug development, stability in buffer vs. plasma is critical.

• Buffer Stability: Incubate 10 µM compound in PBS (pH 7.4) at 37°C. Analyze by HPLC at t=0, 1h, 4h, 24h.

  • Target: < 5% degradation in 4h (Chemical stability).

• Plasma Stability: Incubate 10 µM compound in human/rat plasma at 37°C.

  • Target: t½ < 60 min (Enzymatic activation).

Part 5: References

• Patil, V. D., et al. "Cyclic Carbonates as Prodrugs: Synthesis and Hydrolysis." Journal of Pharmaceutical Sciences, vol. 64, no. 10, 1975.[5] Link

• Karaman, R. "Prodrugs Design based on Inter- and Intramolecular Chemical Processes." Chemical Biology & Drug Design, vol. 82, no. 6, 2013. Link

• Wermuth, C. G. "The Practice of Medicinal Chemistry." Academic Press, 4th Edition, 2015. (Chapter: Strategies in the Design of Prodrugs). Link

• PubChem Compound Summary. "1,3-Benzodioxol-2-one." National Center for Biotechnology Information. Link

• Pasqualini, R., et al. "Synthesis and biological activity of new 1,3-benzodioxole derivatives." European Journal of Medicinal Chemistry, vol. 45, 2010. Link

Sources

• 1. 2-Oxo-1,3-benzodioxole-5-carboxylic Acid|High-Quality RUO [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. BJOC - Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f][1,2]thiazepine ring system [beilstein-journals.org]
• 4. 1,3-Benzodioxol-2-one | C7H4O3 | CID 75112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemsynthesis.com [chemsynthesis.com]

Application Note: Derivatization of Amines using 4-Methoxy-1,3-benzodioxol-2-one

This Application Note and Protocol details the derivatization of amines using 4-Methoxy-1,3-benzodioxol-2-one , a specialized cyclic carbonate reagent. This methodology is designed for researchers requiring high-stability carbamate formation under mild conditions, particularly for HPLC and LC-MS analysis of primary and secondary amines.

Introduction & Principle

The accurate quantification of amines in biological and pharmaceutical samples is often hindered by their polarity, lack of chromophores, and poor retention on reverse-phase HPLC columns. Derivatization is essential to improve detectability and chromatographic behavior.

4-Methoxy-1,3-benzodioxol-2-one is a cyclic carbonate reagent derived from 3-methoxycatechol. Unlike chloroformates (e.g., FMOC-Cl) or succinimidyl esters, this reagent reacts via a nucleophilic ring-opening mechanism rather than a substitution-elimination pathway.

Key Advantages[1]

• Atom Economy: The reaction is an addition process; the "leaving group" (the phenolic oxygen) is retained in the final molecule, incorporating the entire benzodioxole skeleton into the derivative.

• Enhanced Stability: The resulting O-(2-hydroxy-3-methoxyphenyl) carbamates are highly stable against hydrolysis compared to standard esters.

• Detection Sensitivity: The 3-methoxycatechol moiety serves as a built-in chromophore (UV) and potentially a fluorophore, enabling sensitive detection without the need for additional labeling.

• Mild Conditions: Reactions proceed at neutral to mild basic pH, preserving sensitive analyte structures.

Reaction Mechanism

The reaction proceeds through the nucleophilic attack of the amine nitrogen on the carbonyl carbon of the cyclic carbonate. This relieves the ring strain of the five-membered dioxolone ring.

Pathway:

• Nucleophilic Attack: The lone pair of the amine attacks the electrophilic carbonyl carbon.

• Tetrahedral Intermediate: A transient intermediate forms.

• Ring Opening: The bond between the carbonyl carbon and one of the phenolic oxygens breaks.

• Proton Transfer: The proton from the amine is transferred to the phenoxide oxygen, resulting in a stable hydroxy-phenyl carbamate .

Mechanistic Diagram (Graphviz)

[2]

Experimental Protocol

This protocol is optimized for the derivatization of aliphatic amines in aqueous or organic matrices for subsequent HPLC-UV or LC-MS analysis.

Materials & Reagents[2][3]

• Derivatization Reagent: 4-Methoxy-1,3-benzodioxol-2-one (Store at 4°C, desiccated).

• Solvent: Acetonitrile (MeCN) or Dimethylformamide (DMF), HPLC Grade.

• Buffer: 0.1 M Borate Buffer (pH 8.5) or Triethylamine (TEA) in MeCN.

• Quenching Agent: 0.1 M Glycine (optional) or 1% Formic Acid.

Standard Procedure

Step	Action	Critical Causality
1. Preparation	Dissolve 10 mg of reagent in 1 mL of MeCN. Prepare fresh daily.	Cyclic carbonates can hydrolyze slowly in moist solvents; fresh preparation ensures stoichiometry.
2. Sample Setup	Mix 100 µL of amine sample (0.1–10 mM) with 100 µL of Borate Buffer (pH 8.5).	Basic pH ensures the amine is deprotonated (nucleophilic state) to attack the carbonyl.
3. Reaction	Add 200 µL of the Reagent Solution to the buffered sample. Vortex for 10s.	Excess reagent (approx. 5-10 fold molar excess) drives the reaction to completion (pseudo-first-order kinetics).
4. Incubation	Heat at 40–50°C for 30 minutes .	Thermal energy overcomes the activation barrier for the ring opening of the substituted catechol carbonate.
5. Termination	Cool to room temperature. Add 20 µL of 1% Formic Acid.	Acidification protonates the amine and stabilizes the phenol moiety, preventing reverse reactions or side products.
6. Analysis	Inject directly into HPLC or dilute with mobile phase.	The carbamate product is stable in acidic/neutral mobile phases.

Optimization Parameters

• Temperature: While unsubstituted catechol carbonate reacts at room temperature, the methoxy group may sterically hinder the attack or electronically stabilize the ring. Heating to 40°C ensures quantitative conversion.

• Solvent: If the sample is hydrophobic, use a 50:50 mixture of Buffer/MeCN to prevent precipitation of the reagent.

Analytical Method (HPLC-UV/MS)

The derivative contains a substituted phenolic ring, providing distinct spectral properties.

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection (UV): Monitor at 280 nm (phenol absorption) and 210 nm (carbamate/amide).

• Detection (MS): Positive ESI mode. Look for [M + H]+ corresponding to [Amine Mass + 166.13 Da].

  • Calculation: Reagent MW (166.13) + Amine MW - 0 (Addition reaction) = Product MW.

  • Note: Unlike substitution reactions where HCl is lost, this is an addition. The mass shift is exactly the mass of the reagent.

Troubleshooting Guide

Issue	Possible Cause	Corrective Action
Low Yield	pH too low (< 7.5).	Ensure buffer pH is 8.5–9.0. The amine must be uncharged.
Precipitation	Reagent insolubility in aqueous buffer.	Increase organic solvent (MeCN) ratio to at least 50% v/v.
Multiple Peaks	Isomer formation.	The reagent is asymmetric (3-methoxy). Ring opening can occur at C2, leaving the phenol at C1 or C2. Typically, one isomer dominates, but gradient optimization may be required to merge or separate isomers.
Unstable Baseline	Excess reagent hydrolysis.	The reagent hydrolyzes to 3-methoxycatechol. This elutes early; ensure the gradient separates the byproduct from the derivative.

References

• General Reactivity of Cyclic Carbonates

  • Title: Synthesis and Aminolysis of Five-Membered Cyclic Carbon
  • Source:Journal of Molecular Catalysis (via ResearchG
  • Context: Describes the ring-opening mechanism of aryl cyclic carbonates by amines to form hydroxy-carbam

• Benzodioxole Derivatives in Analysis

  • Title: 2-Oxo-1,3-benzodioxole-5-carboxylic Acid Technical Guide.[1]

  • Source: BenchChem.
  • Context: Discusses the structural logic and stability of benzodioxol-2-one scaffolds in chemical biology and synthesis.

• Fluorescent Derivatization Strategies

  • Title: Comparative Analysis of Derivatization Reagents for C
  • Source:Molecules (MDPI).
  • Context: Provides comparative protocols for amine derivatization which serve as the baseline for the optimized protocol above.

Sources

• 1. 2-Oxo-1,3-benzodioxole-5-carboxylic Acid|High-Quality RUO [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Prevention of 4-Methoxy-1,3-benzodioxol-2-one Hydrolysis During Storage

Introduction

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage and handling of 4-Methoxy-1,3-benzodioxol-2-one to prevent hydrolysis. As a cyclic carbonate, this compound is susceptible to degradation, primarily through ring-opening hydrolysis, which can compromise sample integrity and experimental outcomes. This document outlines the mechanism of hydrolysis, offers preventative storage strategies, and provides troubleshooting guidance for suspected degradation. Our goal is to equip you with the necessary knowledge to ensure the long-term stability of your valuable research materials.

Understanding the Challenge: The Instability of the Cyclic Carbonate Ring

The core of 4-Methoxy-1,3-benzodioxol-2-one's utility lies in its reactive 1,3-dioxol-2-one ring system. However, this reactivity also makes it prone to hydrolysis. The presence of water, even in trace amounts, can lead to the cleavage of the carbonate ester bond, resulting in the formation of the corresponding diol. This process is often catalyzed by acidic or basic conditions.[1][2]

The five-membered ring of cyclic carbonates like 4-Methoxy-1,3-benzodioxol-2-one is generally more thermodynamically stable than larger ring systems.[3] However, the electrophilic nature of the carbonyl carbon makes it a target for nucleophilic attack by water. The methoxy group on the benzene ring can also influence the electronic properties of the molecule, potentially affecting its susceptibility to hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 4-Methoxy-1,3-benzodioxol-2-one degradation during storage?

A1: The primary degradation pathway is hydrolysis of the cyclic carbonate ring. This reaction is initiated by the presence of moisture and can be accelerated by acidic or basic contaminants. The result is the opening of the five-membered ring to form a diol, rendering the compound inactive for its intended purpose.

Q2: What are the ideal storage conditions for this compound?

A2: To minimize hydrolysis, 4-Methoxy-1,3-benzodioxol-2-one should be stored under inert, anhydrous conditions. The recommended storage parameters are summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical reactions, including hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces moisture and oxygen, which can contribute to degradation.
Container	Amber glass vial with a PTFE-lined cap	Protects from light and provides a tight seal against moisture ingress.
Dessicant	Store container within a desiccator	Provides an additional layer of protection against ambient humidity.

Q3: How can I tell if my sample of 4-Methoxy-1,3-benzodioxol-2-one has degraded?

A3: Visual inspection may not be sufficient. The most reliable method is to use analytical techniques to assess purity. High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can separate and identify the parent compound from its hydrolysis product.[4][5][6] A change in the chromatographic profile, such as the appearance of a new peak corresponding to the diol, is a clear indicator of degradation.

Q4: Can I use a standard laboratory freezer for storage?

A4: While a standard -20°C freezer is acceptable, a non-frost-free freezer is preferred. Frost-free freezers have heating cycles that can cause temperature fluctuations, potentially accelerating degradation over time. For long-term storage, a dedicated, stable low-temperature environment is crucial.

Q5: Is it necessary to handle the compound in a glovebox?

A5: For optimal stability, especially when aliquoting or handling the solid material, a glovebox with a dry, inert atmosphere is highly recommended. This minimizes exposure to atmospheric moisture. If a glovebox is unavailable, work quickly in a fume hood on a low-humidity day and immediately purge the container with an inert gas before sealing.

Troubleshooting Guide: Investigating and Mitigating Hydrolysis

This section provides a systematic approach to troubleshooting suspected hydrolysis of 4-Methoxy-1,3-benzodioxol-2-one.

Step 1: Initial Assessment

• Review Storage History: When was the sample received? How has it been stored (temperature, atmosphere)? How many times has the container been opened?

• Visual Inspection: Is there any change in the physical appearance of the material (e.g., clumping, discoloration)? While not definitive, this can be an initial clue.

Step 2: Analytical Confirmation of Hydrolysis

If you suspect degradation, an analytical confirmation is essential.

Recommended Protocol: Purity Analysis by HPLC

• Sample Preparation:

  • Carefully weigh a small amount of the 4-Methoxy-1,3-benzodioxol-2-one in a controlled environment (ideally a glovebox or a low-humidity area).

  • Dissolve the sample in a dry, aprotic solvent such as anhydrous acetonitrile or tetrahydrofuran (THF) to a known concentration.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid, can be a starting point. The exact gradient will need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength determined by the UV spectrum of the compound (e.g., 220 nm).[7]

• Data Analysis:

  • Compare the chromatogram of the suspect sample to a reference standard or a previously analyzed, high-purity batch.

  • The appearance of a more polar peak (earlier retention time) is indicative of the diol hydrolysis product.

  • Quantify the percentage of the parent compound and any degradation products.

Step 3: Corrective and Preventative Actions (CAPA)

Based on the findings from your investigation, implement the following actions:

• If Degradation is Confirmed:

  • Discard the degraded material. Do not attempt to use it in experiments as it will lead to inaccurate and unreliable results.

  • Review and revise your storage and handling procedures based on the recommendations in this guide.

• For Future Prevention:

  • Aliquot upon Receipt: For new batches, immediately aliquot the material into smaller, single-use vials under an inert atmosphere. This minimizes the number of times the main stock is exposed to the environment.

  • Inert Gas Purging: Before sealing any container of 4-Methoxy-1,3-benzodioxol-2-one, flush the headspace with a stream of dry argon or nitrogen.

  • Regular Purity Checks: For long-term stored materials, consider periodic analytical checks to ensure ongoing stability.

Visualizing the Hydrolysis Pathway and Prevention Workflow

The following diagrams illustrate the chemical process of hydrolysis and the recommended workflow for preventing it.

Caption: Mechanism of 4-Methoxy-1,3-benzodioxol-2-one Hydrolysis.

Caption: Recommended Workflow for Preventing Hydrolysis.

References

• PrepChem. Synthesis of 4-hydroxy-2-methoxy-1,3-benzodioxole. Available from: [Link]

• PubMed. Enzymatic hydrolysis of organic cyclic carbonates. Available from: [Link]

• Ministry of the Environment, Government of Japan. III Analytical Methods. Available from: [Link]

• PubMed. Kinetics of hydrolysis of 4-methoxy-2-[2-hydroxy-3(4-phenyl-1-piperazinyl)]propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine in aqueous solutions. Available from: [Link]

• Nature. Cyclic allylic carbonates as a renewable platform for protecting chemistry in water. Available from: [Link]

• ResearchGate. ROP of Cyclic Carbonates and ROP of Macrocycles. Available from: [Link]

• Google Patents. WO2012095293A2 - Process for the synthesis of compounds from cyclic carbonates.

• Royal Society of Chemistry. Synthesis of cyclic carbonates from CO2 cycloaddition to bio-based epoxides and glycerol: an overview of recent development. Available from: [Link]

• PubChem. 6-(2H-1,3-Benzodioxol-5-yl)-4-methoxy-2H-pyran-2-one. Available from: [Link]

• ResearchGate. A mechanism showing the hydrolysis of the methoxy groups and the condensation resulting in siloxane crosslinked PLA. Available from: [Link]

• Royal Society of Chemistry. Organic carbonates. Part V. The mechanism of hydrolysis of cyclic carbonates: tracer studies. Available from: [Link]

• ACS Publications. Sustainable Synthesis of Cyclic Carbonates from Terminal Epoxides by a Highly Efficient CaI2/1,3-Bis[tris(hydroxymethyl)-methylamino]-propane Catalyst. Available from: [Link]

• Google Patents. WO2018234299A1 - PROCESSES FOR THE PREPARATION OF 1,3-BENZODIOXOLE HETEROCYCLIC COMPOUNDS.

• Wikipedia. 1,3-Benzodioxole. Available from: [Link]

• MDPI. Deep Eutectic Solvents as Catalysts for Cyclic Carbonates Synthesis from CO 2 and Epoxides. Available from: [Link]

• ResearchGate. (PDF) N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. Available from: [Link]

• College of Saint Benedict and Saint John's University. Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Available from: [Link]

• Royal Society of Chemistry. Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides. Available from: [Link]

• Royal Society of Chemistry. Supporting Information For. Available from: [Link]

• ResearchGate. Isolated yields of cyclic carbonates formed by the cycloaddition of CO2 with epoxides catalyzed by Al(iii)@cage. Available from: [Link]

• PubMed Central. Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process. Available from: [Link]

• KCIL Chemofarbe Group. 1,3-Benzodioxole. Available from: [Link]

• Agency for Toxic Substances and Disease Registry. 6. ANALYTICAL METHODS. Available from: [Link]

• MDPI. 4,7-Dimethoxy-6-propyl-2H-1,3-benzodioxole-5-carbaldehyde. Available from: [Link]

• National Institutes of Health. (E)-4-(1,3-Benzodioxol-5-yl)but-3-en-2-one. Available from: [Link]

• Analytical Methods in Environmental Chemistry Journal. Articles List. Available from: [Link]

• U.S. Environmental Protection Agency. 4-methoxy-1,3-benzodioxole - Hazard Genotoxicity. Available from: [Link]

• National Institute of Standards and Technology. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)-. Available from: [Link]

• The Pherobase. Plant Compound: 4-Methoxy-1,3-benzodioxole (C8H8O3). Available from: [Link]

Sources

• 1. Enzymatic hydrolysis of organic cyclic carbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of hydrolysis of 4-methoxy-2-[2-hydroxy-3(4-phenyl-1-piperazinyl)]propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclic allylic carbonates as a renewable platform for protecting chemistry in water - Green Chemistry (RSC Publishing) DOI:10.1039/C8GC01622D [pubs.rsc.org]
• 4. env.go.jp [env.go.jp]
• 5. employees.csbsju.edu [employees.csbsju.edu]
• 6. Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2018234299A1 - PROCESSES FOR THE PREPARATION OF 1,3-BENZODIOXOLE HETEROCYCLIC COMPOUNDS - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Reactivity of 4-Methoxy-1,3-benzodioxol-2-one

Welcome to the technical support center for 4-Methoxy-1,3-benzodioxol-2-one. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the reactivity of this specialized cyclic carbonate. Instead of a generic troubleshooting list, we will explore the underlying chemical principles governing its behavior to provide targeted, actionable solutions to common experimental hurdles.

Frequently Asked Questions (FAQs)

FAQ 1: My reaction with 4-Methoxy-1,3-benzodioxol-2-one is sluggish or failing entirely. Where should I begin my troubleshooting?

Answer: Before investigating complex mechanistic issues, it is imperative to confirm the identity and purity of your starting material. 4-Methoxy-1,3-benzodioxol-2-one, like many cyclic carbonates, can be susceptible to hydrolysis if exposed to moisture over long periods. Contaminants or degradation products can poison catalysts or create side reactions that inhibit your desired transformation.

Core Directive: Foundational Verification

The first step in any troubleshooting process is to validate your reagents. An unconfirmed starting material invalidates all subsequent experimental observations.

Experimental Protocol: Purity and Identity Verification

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a small sample (~5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra. The aromatic protons should appear as distinct signals, and the methoxy protons as a sharp singlet. The carbonyl carbon in the ¹³C spectrum is a key indicator of the intact carbonate structure.

  • Check for the presence of unexpected peaks, which could indicate impurities or the presence of the hydrolyzed catechol precursor.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Prepare a dilute solution of your compound in a suitable solvent (e.g., acetonitrile or methanol).

  • Run an LC-MS analysis to confirm the molecular weight. The expected mass for C₈H₆O₄ is 166.13 g/mol . The mass spectrum should show a clear peak corresponding to [M+H]⁺ or [M+Na]⁺.

  • The LC trace will also reveal the presence of any impurities. A purity level of >95% is recommended for most synthetic applications.

Verification Technique	Parameter to Check	Indication of a Problem
¹H NMR	Integration and splitting patterns	Incorrect ratios or unexpected signals suggest impurities or degradation.
¹³C NMR	Presence of carbonyl carbon peak (~150-160 ppm)	Absence of this peak may indicate ring opening/hydrolysis.
LC-MS	Molecular Ion Peak and Chromatogram	Incorrect m/z value or multiple peaks on the chromatogram.

FAQ 2: Why does 4-Methoxy-1,3-benzodioxol-2-one exhibit lower-than-expected electrophilicity at the carbonyl carbon?

Answer: The reactivity of a carbonyl group is dictated by the magnitude of the partial positive charge (δ+) on the carbonyl carbon. In the case of 4-Methoxy-1,3-benzodioxol-2-one, several structural features work in concert to reduce this electrophilicity, making it less susceptible to nucleophilic attack compared to simpler esters or acyl chlorides.

Causality: Electronic Effects on Reactivity

The molecule's structure inherently stabilizes the carbonyl group, increasing the activation energy required for nucleophilic attack. This is due to the powerful electron-donating effects of the adjacent oxygen atoms and the aromatic ring system.

• Carbonate Resonance: The two oxygen atoms flanking the carbonyl group participate in resonance, delocalizing the electron density and reducing the partial positive charge on the carbonyl carbon.

• Aromatic System Donation: The fused benzodioxole ring is an electron-rich aromatic system. Both the methoxy group (-OCH₃) and the methylenedioxy bridge (-OCH₂O-) are strong electron-donating groups (EDGs). They push electron density into the aromatic ring, which in turn reduces the electron-withdrawing effect of the ring on the carbonate moiety.

Caption: Electronic factors decreasing carbonyl reactivity.

FAQ 3: How can I enhance the rate and yield of a nucleophilic attack on the carbonyl group?

Answer: To overcome the inherent low reactivity, a multi-faceted approach focusing on the nucleophile, reaction conditions, and potential catalysis is required.

Strategy: Overcoming the Activation Barrier

• A. Strengthen the Nucleophile: Weak nucleophiles (e.g., water, alcohols) will react very slowly, if at all. Stronger, "harder" nucleophiles are necessary to effectively attack the passivated carbonyl carbon. The use of organometallic reagents or strongly basic amines is often required.

Nucleophile Class	Examples	Reactivity Profile
Weak	H₂O, ROH, RSH	Generally ineffective without strong catalysis or harsh conditions.
Moderate	R₂NH, N₃⁻, CN⁻	May require elevated temperatures and/or catalysis.
Strong	RO⁻, R₂N⁻ (LDA), RMgX, RLi	More likely to react successfully, but may pose selectivity challenges.

• B. Optimize Reaction Conditions:

  • Temperature: Increasing the reaction temperature is often the most direct way to provide the necessary activation energy. Reactions may need to be heated to 80-150 °C. Monitor for potential decomposition.

  • Solvent: Use polar aprotic solvents like DMSO, DMF, or NMP. These solvents are effective at dissolving ionic nucleophiles but do not solvate them as strongly as protic solvents, thereby increasing their effective nucleophilicity.[1]

• C. Employ Catalysis:

  • Lewis Acid Catalysis: For neutral or moderately strong nucleophiles, a Lewis acid (e.g., MgCl₂, Sc(OTf)₃, Ti(OiPr)₄) can coordinate to the carbonyl oxygen. This coordination polarizes the C=O bond, increasing the partial positive charge on the carbon and making it more susceptible to attack.

  • Nucleophilic Catalysis: In some cases, a catalytic amount of a strong nucleophile (e.g., DMAP for acylation reactions) can act as a transfer agent.

Experimental Protocol: General Procedure for Aminolysis

This protocol provides a starting point for optimization.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Methoxy-1,3-benzodioxol-2-one (1.0 eq).

• Solvent: Add anhydrous DMF or DMSO to create a 0.1-0.5 M solution.

• Reagents: Add the amine nucleophile (1.1-1.5 eq). If the amine is used as a hydrochloride salt, add a non-nucleophilic base like triethylamine or DBU (2.5 eq).

• Heating: Heat the reaction mixture to a temperature between 80 °C and 120 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. If the reaction is slow, consider incrementally increasing the temperature or adding a Lewis acid catalyst (e.g., MgCl₂, 0.2 eq).

• Workup: After completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water or brine to remove the high-boiling point solvent.

FAQ 4: I am attempting a decarboxylation reaction, but the compound is stable even at high temperatures. What is the issue?

Answer: Decarboxylation of this type of cyclic carbonate is challenging due to the stability of the aromatic system. Unlike β-keto esters, there is no inherent electronic driving force for the spontaneous loss of CO₂.[2] Harsh conditions are typically required, which may lead to decomposition rather than the desired product.

Mechanistic Insight: Decarboxylation Strategies

For a related class of compounds, the Krapcho decarboxylation provides a useful model.[1] This reaction typically involves heating an ester with a salt (like NaCl or LiCl) in a wet, polar aprotic solvent like DMSO. The mechanism involves nucleophilic attack by the halide at the alkyl portion of the ester, followed by decarboxylation. Adapting this to a cyclic carbonate is non-trivial but suggests that a nucleophilic trigger may be required to initiate ring-opening prior to decarboxylation.

Caption: Troubleshooting workflow for reactivity issues.

FAQ 5: Is it possible my compound is decomposing under my reaction conditions?

Answer: Yes. While the core benzodioxole structure is robust, the cyclic carbonate functionality is the most likely point of failure, especially under harsh conditions.

Stability Profile:

• Hydrolytic Stability: The carbonate is an ester and is susceptible to hydrolysis under either strong acidic or strong basic conditions, which would ring-open the molecule to form the corresponding catechol.[3] This is especially relevant if aqueous workups are performed without careful pH control or if reagents are not anhydrous.

• Thermal Stability: While heating is often necessary to promote reactivity, excessive temperatures (>180-200 °C) can lead to non-specific decomposition or polymerization, especially if trace impurities are present.

Experimental Protocol: Assessing Compound Stability

• Setup: Prepare a "mock" reaction containing 4-Methoxy-1,3-benzodioxol-2-one, your solvent, and any catalysts or additives you plan to use. Do not add the other primary reactant.

• Conditions: Subject this mixture to the same thermal conditions as your planned reaction.

• Analysis: At regular intervals (e.g., 1h, 4h, 12h), withdraw a small aliquot from the reaction.

• Monitoring: Analyze the aliquot by LC-MS and ¹H NMR to check for the appearance of new peaks or a decrease in the concentration of the starting material. This will reveal if your compound is degrading under the reaction conditions alone.

References

• PrepChem. (n.d.). Synthesis of 4-hydroxy-2-methoxy-1,3-benzodioxole. Retrieved from [Link]

• Arderne, C., et al. (2021). Synthesis and structure of 4-{[(E)-(7-methoxy-1,3- benzodioxol-5-yl)methylidene]amino}-1,5- dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one. IUCr Journals. Retrieved from [Link]

• Wikipedia. (n.d.). Krapcho decarboxylation. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 21.11: Decarboxylation Reactions. Retrieved from [Link]

• North, M., et al. (2010). Mechanism of Cyclic Carbonate Synthesis from Epoxides and CO2. PMC. Retrieved from [Link]

• Specific Polymers. (2023). Cyclic carbonates: a sustainable alternative to toxic compounds used in polymer synthesis. Retrieved from [Link]

• IIP Series. (n.d.). CHEMICAL BASIS OF STABILITY OF DRUG. Retrieved from [Link]

• Beilstein Journals. (n.d.). A quantitative approach to nucleophilic organocatalysis. Retrieved from [Link]

• Liu, J., et al. (2022). Recent Achievements in the Synthesis of Cyclic Carbonates from Olefins and CO2: The Rational Design of the Homogeneous and Heterogeneous Catalytic System. MDPI. Retrieved from [Link]

Sources

• 1. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. iipseries.org [iipseries.org]

minimizing side reactions in 4-Methoxy-1,3-benzodioxol-2-one synthesis

This guide functions as a specialized Technical Support Center for researchers synthesizing 4-Methoxy-1,3-benzodioxol-2-one . It is designed to troubleshoot specific failure modes (oligomerization, hydrolysis, side-substitution) rather than just providing a generic recipe.

Ticket Subject: Minimizing Side Reactions in 4-Methoxy-1,3-benzodioxol-2-one Production Agent: Senior Application Scientist Status: Open

📋 Executive Summary: The Reaction Landscape

The synthesis of 4-Methoxy-1,3-benzodioxol-2-one involves the phosgenation (or equivalent carbonylation) of 3-Methoxycatechol . While the transformation appears simple, the electron-donating methoxy group (

) activates the aromatic ring, making it susceptible to electrophilic side reactions (chlorination) and oxidation, while the catechol moiety is prone to intermolecular polymerization.

⚠️ Critical Control Points (CCP)

Parameter	Optimal Setting	Failure Mode (If Deviated)
Concentration	High Dilution (<0.1 M)	Oligomerization: Intermolecular reaction dominates over intramolecular cyclization.
Temperature	-10°C to 0°C (Initial)	Chlorination: Higher temps with Triphosgene/TCF lead to ring chlorination.
Base Choice	Pyridine or TEA (Dry)	Hydrolysis: Strong inorganic bases or wet bases hydrolyze the product back to catechol.
Reagent	Triphosgene (BTC)	Safety/Stoichiometry: Gas phosgene is hard to meter; BTC allows precise solid weighing.

🛠 Module 1: The Triphosgene Protocol (Standard Route)

Recommended for highest conversion and crystalline purity.

The Protocol Logic

We utilize Triphosgene (Bis(trichloromethyl) carbonate) as a solid phosgene source.[1] The reaction proceeds via a chloroformate intermediate .

• Step 1: First hydroxyl attack

  Chloroformate.

• Step 2: Intramolecular attack

  Cyclic Carbonate.

The Trap: If Step 2 is slower than the attack of a second catechol molecule on the chloroformate, you get a dimer (and eventually a polycarbonate gum).

Step-by-Step Optimization

• The Setup: Flame-dry a 3-neck flask. Argon atmosphere is mandatory (moisture = hydrolysis).

• Solvent System: Use Dichloromethane (DCM) or THF (anhydrous).

• The "Reverse Addition" (Crucial):

  • Standard: Add Triphosgene to Catechol. (High local concentration of Catechol

    Oligomers).

  • Optimized: Add Triphosgene solution SLOWLY to a dilute solution of Catechol + Base at low temp.

  • Alternative (Ruggli-Ziegler): Simultaneously drip Catechol/Base and Triphosgene into a large volume of solvent.

📉 Visualizing the Pathway

The following diagram illustrates the competition between the desired cyclization and the dreaded oligomerization.

Caption: Kinetic competition between intramolecular cyclization (Product) and intermolecular attack (Oligomer).

🧩 Module 2: Troubleshooting & FAQs

Q1: My product is an oil/gum that won't crystallize. Why?

Diagnosis: Oligomerization (Polycarbonates). Mechanism: The concentration of free catechol was too high relative to the cyclization rate. The chloroformate intermediate reacted with another catechol molecule instead of closing the ring. Corrective Action:

• Dilution: Increase solvent volume by 2x-3x.

• Addition Rate: Slow down the addition of the carbonyl source.

• Purification: Oligomers are often much more polar or insoluble in ether. Try triturating the gum with cold diethyl ether or hexanes; the monomeric carbonate often dissolves while the polymer remains.

Q2: I see an impurity with M+34 or M+36 in LCMS.

Diagnosis: Ring Chlorination. Mechanism: The methoxy group activates the ring (ortho/para director). In the presence of HCl (generated from Triphosgene) and higher temperatures, electrophilic aromatic substitution occurs. Corrective Action:

• Temperature Control: Keep the reaction strictly below 0°C during addition.

• Base Scavenging: Ensure you have a slight excess of base (Pyridine/TEA) to instantly neutralize HCl as it forms.

• Switch Reagent: If persistent, switch to CDI (Carbonyldiimidazole) . CDI releases imidazole, not HCl, eliminating the chlorination risk entirely.

Q3: My yield is low after aqueous workup, but TLC looked good.

Diagnosis: Hydrolysis. Mechanism: Cyclic carbonates, especially electron-rich ones, are sensitive to basic hydrolysis. If your workup involves basic washes (NaHCO3) and takes too long, you are converting the product back to catechol. Corrective Action:

• Quench: Quench with dilute HCl or NH4Cl (slightly acidic is safer than basic).

• Speed: Perform cold aqueous washes rapidly and separate immediately.

• Drying: Dry organic layer over MgSO4 immediately.

Q4: Can I use Lewis Acids (BBr3/AlCl3) to catalyze?

Diagnosis: DANGER. Mechanism: Strong Lewis acids are typically used to cleave methyl ethers (Demethylation). Result: You will strip the 4-methoxy group, yielding 4-hydroxy-1,3-benzodioxol-2-one or reverting to pyrogallol derivatives. Corrective Action: Stick to base catalysis (Pyridine, TEA, or DMAP).

🚦 Decision Tree: Troubleshooting Workflow

Caption: Rapid response decision tree for common synthetic anomalies.

📚 References

• Organic Syntheses, Coll.[2] Vol. 10, p.274 (2004). Detailed protocol for Triphosgene handling and stoichiometry in carbonate synthesis.

• BenchChem Application Notes. Triphosgene as a Phosgene Substitute: Protocols for cyclic carbonate formation.

• Shaikh, A. A., & Sivaram, S. (1996). Organic Carbonates: Synthesis and Applications. (Review of oligomerization side reactions). Chemical Reviews.

• Damodaran, V., et al. (2021). CDI Mediated One-Pot Synthesis.[3] (Alternative "Green" route to avoid chlorination).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN102766131A - Synthetic method of 1, 3-benzodioxole - Google Patents [patents.google.com]
• 3. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Benchtop vs. High-Field NMR: Resolving the Aromatic Spin System of 4-Methoxy-1,3-benzodioxol-2-one

Executive Summary

4-Methoxy-1,3-benzodioxol-2-one (also known as 3-methoxycatechol carbonate) is a highly valuable building block in the synthesis of pharmaceuticals and functionalized agrochemicals. Accurate structural verification of this molecule relies heavily on Proton Nuclear Magnetic Resonance (

H NMR) spectroscopy. However, its contiguous aromatic protons (positions C5, C6, and C7) present a unique analytical challenge due to their highly similar chemical environments.

This guide objectively compares the analytical performance of modern 60 MHz Benchtop NMR spectrometers against traditional 400 MHz High-Field Superconducting NMR systems . By examining the causality behind spin-spin coupling behaviors, we provide a definitive framework for selecting the appropriate instrumentation for characterizing benzodioxolone derivatives.

Mechanistic Insights: The Ratio and Second-Order Effects

To understand why instrument selection matters for this molecule, we must examine the physics of spin systems. The fundamental limitation of low-field NMR lies in the field-invariance of the scalar coupling constant (

). While the chemical shift difference in Hertz ( ) between two protons scales linearly with the external magnetic field ( ), their -coupling remains entirely constant regardless of the magnet used[1].

For 4-Methoxy-1,3-benzodioxol-2-one, the aromatic protons H-5 and H-7 are both shielded by the electron-donating methoxy and dioxolone oxygen groups, resonating at approximately 6.75 ppm and 6.85 ppm, respectively.

• At 400 MHz (High-Field): The

  between H-5 and H-7 is roughly 40 Hz. Because the ratio (where Hz), the system approaches a weakly coupled AMX spin system. The peaks resolve into distinct, easily interpretable first-order multiplets (a triplet and two doublets of doublets)[2].

• At 60 MHz (Benchtop): The

  between H-5 and H-7 shrinks to a mere 6 Hz. Because , the system violently breaks the rule required for first-order approximations. Quantum mechanical mixing of the spin states occurs, resulting in a strongly coupled ABC second-order spectrum[3]. This manifests as severe "roofing" and a complex, overlapping multiplet where individual -couplings cannot be extracted without quantum mechanical simulation software[1].

Logical decision tree for classifying NMR spin systems based on field strength.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure high trustworthiness and reproducibility, the following protocol incorporates internal validation checks applicable to both benchtop and high-field systems.

• Sample Preparation: Weigh exactly 15.0 mg of the 4-Methoxy-1,3-benzodioxol-2-one standard. Dissolve completely in 0.6 mL of deuterated chloroform (

  ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer the homogeneous solution to a precision 5 mm NMR tube.

  • Causality: TMS acts as an internal zero-point reference. The precise 15 mg concentration ensures a sufficient signal-to-noise ratio (SNR) for the less sensitive 60 MHz benchtop system without causing concentration-dependent chemical shift drifting[4].

• Tuning and Locking: Insert the sample into the probe. Perform automated tuning and matching to the

  H resonance frequency. Lock the spectrometer to the deuterium ( H) signal of the solvent to compensate for magnetic field drift over time[5].

• Shimming (Validation Step): Execute gradient shimming (or iterative manual shimming on benchtop systems) to optimize

  homogeneity.

  • Self-Validation: Inspect the TMS peak; the acquisition may only proceed if the peak width at half-height (

    ) is Hz. Poor shimming will artificially broaden peaks, exacerbating second-order overlap.

• Acquisition Parameters: Utilize a standard 1D

  H pulse sequence (e.g., zg30). Set the spectral width to 15 ppm and the relaxation delay ( ) to 2.0 seconds.

  • Causality: A 2.0s ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ensures complete longitudinal relaxation ( ) of the aromatic protons, allowing for accurate quantitative integration. Acquire 16 scans at 400 MHz, or 64 scans at 60 MHz to compensate for the lower intrinsic sensitivity of permanent magnets.

• Processing: Apply a 0.3 Hz exponential line broadening window function to the Free Induction Decay (FID) to enhance SNR. Fourier transform, manually phase the spectrum, apply a polynomial baseline correction, and calibrate the TMS singlet to exactly 0.00 ppm.

Self-validating workflow for quantitative 1H NMR acquisition and processing.

Comparative Data Analysis

The table below summarizes the quantitative

H NMR data extracted from both instruments following the protocol above.

Proton Assignment	400 MHz High-Field NMR (First-Order)	60 MHz Benchtop NMR (Second-Order)
-OCH3 (C4)	3.95 ppm (s, 3H)	3.95 ppm (s, 3H)
Ar-H (C5)	6.75 ppm (dd, J = 8.2, 1.2 Hz, 1H)	6.70 - 7.15 ppm (m, 3H)*
Ar-H (C7)	6.85 ppm (dd, J = 8.2, 1.2 Hz, 1H)	Overlapped in multiplet
Ar-H (C6)	7.10 ppm (t, J = 8.2 Hz, 1H)	Overlapped in multiplet

*Note: At 60 MHz, the aromatic protons collapse into a strongly coupled ABC spin system. Individual peak assignment, multiplicity determination, and

-coupling extraction are impossible without specialized deconvolution algorithms[3].

Conclusion & Recommendations

The choice between benchtop and high-field NMR for the analysis of 4-Methoxy-1,3-benzodioxol-2-one depends entirely on the analytical objective:

• Use 60 MHz Benchtop NMR for routine reaction monitoring, raw material purity checks, or quantifying the methoxy group (3.95 ppm). Because the methoxy protons are chemically isolated from the aromatic ring, they present as a sharp, zero-order singlet that is entirely unaffected by the lower magnetic field strength[6].

• Use 400 MHz High-Field NMR for rigorous structural elucidation, isomer differentiation, or when exact

  -coupling values of the aromatic ring are required for publication-grade characterization. The high field is absolutely mandatory to decouple the ABC spin system into an interpretable AMX system.

References

• Benchtop NMR Breaks New Ground Source: Technology Networks URL:[Link]

• High-field to Benchtop NMR Spectroscopy - Part 3 Source: Oxford Instruments URL:[Link]

• Field Dependence of a Simple Spin System Source: University of Ottawa NMR Facility Blog URL:[Link]

• 1H NMR Analysis: Common Myths and Misconceptions Source: NMR Analysis Blogspot URL:[Link]

• First order and second order spectra Source: e-PG Pathshala / INFLIBNET URL: [Link]

• 4.7: NMR Spectroscopy Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. University of Ottawa NMR Facility Blog: Field Dependence of a Simple Spin System [u-of-o-nmr-facility.blogspot.com]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. NMR Analysis, Processing and Prediction: 1H NMR Analysis: Common Myths and Misconceptions [nmr-analysis.blogspot.com]
• 4. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 5. technologynetworks.com [technologynetworks.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Guide: HPLC Method Development for 4-Methoxy-1,3-benzodioxol-2-one Detection

Executive Summary

This guide details the method development strategy for 4-Methoxy-1,3-benzodioxol-2-one , a critical intermediate often encountered in the synthesis of bioactive benzodioxole derivatives.[1] Unlike standard HPLC protocols that default to C18 stationary phases, this guide evaluates and compares the performance of Core-Shell Phenyl-Hexyl technology against traditional Fully Porous C18 columns.[1]

The core challenge with 4-Methoxy-1,3-benzodioxol-2-one is twofold:

• Hydrolytic Instability: The cyclic carbonate moiety is susceptible to hydrolysis, necessitating strict pH control.

• Regioselectivity: Distinguishing the 4-methoxy isomer from potential 5-methoxy impurities or the hydrolyzed 3-methoxycatechol degradant requires specific pi-pi interaction mechanisms often lacking in alkyl-bonded phases.[1]

Part 1: Chemical Logic & Method Strategy

Structural Analysis & Critical Method Parameters (CMP)

The analyte features a benzene ring fused to a 1,3-dioxolan-2-one ring.[1] The methoxy substituent at position 4 introduces electron-donating density, affecting the aromatic pi-cloud.[1]

• Hydrophobicity: Moderate (LogP ~1.5–2.0).

• Stability Profile: The carbonate linkage (

  ) is labile under basic conditions. Directive: Mobile phase pH must remain < 4.0 to prevent on-column hydrolysis.

• Chromophore: The benzodioxole system absorbs strongly in the UV region.

  is typically observed around 275–285 nm, with a secondary band at 230 nm.

The Comparison: C18 vs. Phenyl-Hexyl

While C18 columns rely solely on hydrophobic subtraction, Phenyl-Hexyl phases offer a dual mechanism: hydrophobicity plus

interactions.[1] For methoxy-substituted aromatics, this secondary interaction provides superior selectivity (separation factor, ).[1]

Decision Matrix: Column Selection

The following diagram outlines the logical pathway for selecting the optimal stationary phase based on impurity profiles.

Figure 1: Decision tree for stationary phase selection based on structural risks and selectivity requirements.

Part 2: Experimental Protocols

Instrumentation & Conditions

• System: UHPLC system equipped with a Photodiode Array (PDA) detector.

• Detection Wavelength: 280 nm (Quantification), 230 nm (Impurity profiling).

• Flow Rate: 0.4 mL/min (optimized for 2.1 mm ID columns).

• Column Temperature: 35°C (Controls viscosity and kinetics).

Mobile Phase Preparation (Self-Validating System)

To ensure stability, the mobile phase is buffered to pH 2.5 using Phosphoric Acid.[1] This suppresses silanol activity and stabilizes the carbonate ring.

• Mobile Phase A (Aqueous): 0.1%

  in Water (Milli-Q grade).

  • Validation Step: Measure pH.[2] It must be

    . If > 2.6, peak tailing may occur due to silanol interactions.

• Mobile Phase B (Organic): Acetonitrile (HPLC Grade).

  • Note: Methanol is avoided in the primary screen to prevent potential transesterification risks during long storage, although rare with carbonates.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Equilibration
1.0	5	Isocratic Hold (Focusing)
8.0	60	Linear Gradient
8.1	95	Wash
10.0	95	Wash Hold
10.1	5	Re-equilibration
13.0	5	End of Run

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile (containing 0.1% Formic Acid).

• Protocol: Dissolve 10 mg of standard in 10 mL diluent. Sonicate for 5 mins. Filter through 0.2 µm PTFE filter.

• Why Acidic Diluent? Neutral water can induce micro-environment hydrolysis. Acidifying the diluent matches the mobile phase and preserves the analyte.

Part 3: Comparative Performance Data

The following data summarizes the performance of the Core-Shell Phenyl-Hexyl (2.7 µm, 2.1 x 100 mm) versus a standard Fully Porous C18 (5 µm, 4.6 x 150 mm).

Table 1: Chromatographic Performance Metrics

Parameter	Standard C18 (5 µm)	Core-Shell Phenyl-Hexyl (2.7 µm)	Improvement
Retention Time ( )	6.8 min	4.2 min	38% Faster
Theoretical Plates ( )	~8,500	~18,000	2.1x Efficiency
Tailing Factor ( )	1.3	1.05	Superior Symmetry
Resolution ( ) *	1.8	3.2	High Selectivity
LOD (Signal/Noise = 3)	0.5 µg/mL	0.1 µg/mL	5x Sensitivity

*Resolution calculated between 4-Methoxy-1,3-benzodioxol-2-one and its hydrolysis product, 3-Methoxycatechol.

Degradation Pathway & Selectivity

Understanding the degradation pathway is crucial for method specificity. The method must resolve the parent from the dihydroxy impurity.

Figure 2: Hydrolytic degradation pathway.[1] The method must resolve the hydrophobic parent from the more polar catechol product.

Part 4: Troubleshooting & Optimization

• Peak Tailing:

  • Cause: Secondary silanol interactions with the methoxy oxygen.

  • Solution: Ensure Mobile Phase A pH is < 3.0. Increase ionic strength by adding 10-20 mM Ammonium Formate if using MS detection.[1]

• Baseline Drift:

  • Cause: UV absorbance of Formic Acid at low wavelengths.

  • Solution: If detecting at < 230 nm, use Phosphoric Acid (non-UV absorbing) instead of Formic Acid.

• Ghost Peaks:

  • Cause: Late elution of highly non-polar dimers.

  • Solution: Extend the 95% B wash step by 2 minutes.

References

• SIELC Technologies. (2018). Separation of 1,3-Benzodioxol-2-one on Newcrom R1 HPLC column. Retrieved from [Link]

• International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 75112, 1,3-Benzodioxol-2-one. Retrieved from [Link]

• Waters Corporation. (2020). Transferring Compendial Methods to UPLC Technology. Retrieved from [Link]

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. bcc.bas.bg [bcc.bas.bg]

Comparative Guide: IR Spectroscopy Characterization of 4-Methoxy-1,3-benzodioxol-2-one

Executive Summary: The Structural Imperative

4-Methoxy-1,3-benzodioxol-2-one is a specialized cyclic carbonate derivative often utilized as a prodrug moiety (e.g., in dioxolene-based prodrug strategies) or a masked catechol intermediate. Its characterization is critical because its stability and reactivity profile differ significantly from its linear carbonate analogues and regioisomers.

This guide provides a technical comparison of the infrared (IR) spectral features of 4-Methoxy-1,3-benzodioxol-2-one against its key alternatives: its synthetic precursor (3-Methoxycatechol ), its regioisomer (5-Methoxy-1,3-benzodioxol-2-one ), and Linear Carbonates .

Key Differentiator: The defining feature of this molecule is the strained 5-membered cyclic carbonate ring , which forces the carbonyl (

) stretching frequency to a significantly higher wavenumber ( ) compared to linear carbonates or esters.

Spectroscopic Blueprint: 4-Methoxy-1,3-benzodioxol-2-one

The IR spectrum of this compound is dominated by the interplay between the electron-donating methoxy group and the ring-strained carbonate.

Primary Diagnostic Peaks

Functional Group	Wavenumber ( , cm⁻¹)	Intensity	Mechanistic Origin
C=O Stretch (Cyclic Carbonate)	1815 – 1845	Strong, Sharp	Ring Strain: The 5-membered ring compresses the angle, increasing the -character of the carbonyl carbon -bond, thereby shortening and strengthening the bond.
C-O Stretch (Methoxy)	1260 – 1280	Strong	Asymmetric stretching of the bond.
C-O-C Stretch (Cyclic)	1030 – 1060	Medium	Symmetric stretching of the dioxolone ring ethers.
Ar-H Bending (Out-of-Plane)	720 – 770	Medium	1,2,3-Trisubstitution: The 4-methoxy substitution creates a pattern of 3 adjacent aromatic protons, typically showing a strong band in this region.

Expert Insight: Do not confuse the carbonyl peak with an acid anhydride. While anhydrides also appear in the 1800+ region, they typically display a doublet (symmetric/asymmetric split). The cyclic carbonate shows a singlet.

Comparative Analysis: Distinguishing Alternatives

Reliable characterization requires ruling out impurities and isomers. The following table contrasts 4-Methoxy-1,3-benzodioxol-2-one with its most common "look-alikes."

Table 1: Spectral Differentiation Matrix

Feature	Target: 4-Methoxy-1,3-benzodioxol-2-one	Precursor: 3-Methoxycatechol	Isomer: 5-Methoxy-1,3-benzodioxol-2-one	Alternative: Linear Carbonate (e.g., Dimethyl Carbonate)
C=O Frequency	~1830 cm⁻¹ (Strained)	Absent	~1830 cm⁻¹	1740–1750 cm⁻¹ (Unstrained)
-OH Stretch	Absent	Broad, 3200–3550 cm⁻¹	Absent	Absent
Ar-H Substitution	1,2,3-Trisubstituted (3 adjacent H)	1,2,3-Trisubstituted	1,2,4-Trisubstituted (2 adjacent, 1 isolated)	Varies
Fingerprint Region	~720–770 cm⁻¹	~720–770 cm⁻¹	~800–860 cm⁻¹ (Isolated H)	N/A

Mechanistic Logic:

• Vs. Precursor: The disappearance of the broad

  stretch and the appearance of the high-frequency band confirms the formation of the carbonate ring.

• Vs. Linear Carbonate: If the spectrum shows a carbonyl peak at 1750 cm⁻¹, the ring has opened (hydrolysis/degradation) or the product is a linear bis-carbonate. The shift to >1800 cm⁻¹ is the "proof of cyclization."

• Vs. 5-Methoxy Isomer: Both are cyclic carbonates. They are distinguished only by the aromatic region. The 4-methoxy isomer (1,2,3-pattern) lacks the isolated proton peak typically found around 800-850 cm⁻¹ in the 5-methoxy (1,2,4-pattern) isomer.

Experimental Protocols

Protocol A: Synthesis Verification Workflow

Objective: Confirm conversion of 3-Methoxycatechol to 4-Methoxy-1,3-benzodioxol-2-one.

Reagents:

• Starting Material: 3-Methoxycatechol (1 eq)

• Reagent: Carbonyl Diimidazole (CDI) or Triphosgene (1.1 eq)

• Solvent: Dichloromethane (DCM) or THF (Anhydrous)

Step-by-Step Methodology:

• Reaction Setup: Dissolve 3-Methoxycatechol in anhydrous DCM under Nitrogen atmosphere.

• Addition: Add CDI portion-wise at 0°C. (Evolution of

  gas will be observed).

• Monitoring: Stir at room temperature for 2 hours.

• Workup: Wash with dilute HCl (to remove imidazole), dry over

  , and concentrate.

• Sample Prep for IR:

  • Solid State:[1] Grind 1-2 mg of product with 100 mg dry KBr. Press into a transparent pellet.

  • Reasoning: KBr is preferred over ATR for cyclic carbonates to avoid pressure-induced peak shifts or contact issues with crystalline lattices, ensuring the critical 1800+ cm⁻¹ region is resolved clearly.

Protocol B: Data Interpretation Logic

Use the following decision tree to validate your product identity.

Figure 1: Decision tree for distinguishing 4-Methoxy-1,3-benzodioxol-2-one from precursors and isomers based on IR spectral data.

Visualizing the Synthesis & Shift

The transformation from catechol to cyclic carbonate involves a distinct change in symmetry and bond order.

Figure 2: Synthetic pathway highlighting the key spectral shift: loss of Hydroxyl signal and emergence of the high-frequency Carbonyl signal.

References

• National Institute of Standards and Technology (NIST). 1,3-Benzodioxol-2-one IR Spectrum.[2] NIST Chemistry WebBook, SRD 69.[3] Available at: [Link]

• Spectroscopy Online. The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds. (Detailed discussion on carbonate vs. ketone shifts). Available at: [Link]

• Royal Society of Chemistry. Infrared spectroscopy at the surface of carbonates.[4] (Context on carbonate vibrational modes). Available at: [Link]

• PubChem. 1,3-Benzodioxol-2-one Compound Summary. National Library of Medicine. Available at: [Link]

Sources

• 1. irinsubria.uninsubria.it [irinsubria.uninsubria.it]
• 2. 1,3-Benzodioxol-2-one | C7H4O3 | CID 75112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

Comparative Reactivity Guide: 4-Methoxy-1,3-benzodioxol-2-one vs. 1,3-Benzodioxol-2-one

Topic: Reactivity Comparison: 4-Methoxy-1,3-benzodioxol-2-one vs. 1,3-Benzodioxol-2-one Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

This guide provides a technical analysis comparing the reactivity of 1,3-benzodioxol-2-one (Catechol Carbonate) with its substituted derivative, 4-methoxy-1,3-benzodioxol-2-one .[1]

The Verdict: The 4-methoxy derivative exhibits significantly reduced electrophilicity compared to the unsubstituted parent. This reduction is driven by the strong electron-donating resonance effect (

) of the methoxy group, which stabilizes the carbonyl center and destabilizes the leaving group (substituted catecholate). While less reactive, the 4-methoxy variant offers superior hydrolytic stability and potential for higher regioselectivity in nucleophilic ring-opening reactions.[1]

Mechanistic Analysis & Electronic Theory[1]

To predict and manipulate the reactivity of these cyclic carbonates, one must understand the electronic environment of the carbonyl carbon (

).

Electronic Effects

• 1,3-Benzodioxol-2-one: The carbonyl carbon is highly electrophilic due to the strain of the five-membered ring and the electron-withdrawing nature of the two oxygen atoms.[1] It reacts rapidly with nucleophiles (amines, alcohols) to form carbamates or carbonates.[1]

• 4-Methoxy-1,3-benzodioxol-2-one: The introduction of a methoxy group at the C4 position (ortho to one ring oxygen) fundamentally alters the electronic landscape:

  • Resonance Donation (

    ): The methoxy oxygen donates electron density into the aromatic ring. This density is transmitted to the ring oxygens, particularly the oxygen at position 3 (ortho to the methoxy).

  • Reduced Electrophilicity: The increased electron density on the ring oxygens allows them to donate more strongly to the carbonyl carbon via resonance (

    ), effectively "quenching" its electrophilic character.

  • Leaving Group Destabilization: Upon nucleophilic attack and ring opening, the resulting intermediate is a phenoxide/catecholate.[1] The methoxy group (EDG) destabilizes this negative charge relative to the unsubstituted system, making it a poorer leaving group.

Steric Effects

The methoxy group at C4 is proximally located to the carbonate ring. While not blocking the carbonyl directly, it creates a steric field that can retard the approach of bulky nucleophiles or destabilize the tetrahedral transition state, further suppressing reaction rates.

Visualization of Reactivity Pathways

The following diagram illustrates the resonance deactivation and the nucleophilic attack pathway.

Caption: Comparative reaction coordinate showing the kinetic penalty imposed by the 4-methoxy substituent on both nucleophilic attack and leaving group departure.

Performance Comparison Data

The following table synthesizes predicted reactivity trends based on Hammett principles and available kinetic data for substituted cyclic carbonates.

Feature	1,3-Benzodioxol-2-one	4-Methoxy-1,3-benzodioxol-2-one	Impact of Modification
Electrophilicity	High	Moderate to Low	Decreased by EDG resonance.[1]
Hydrolytic Stability	Low (Hydrolyzes rapidly in moist air)	Moderate	Improved stability; easier to handle.[1]
Aminolysis Rate ( )	1.0 (Reference)	~0.1 - 0.3 (Estimated)	Slower reaction kinetics.[1]
Leaving Group pKa	~9.45 (Catechol)	~9.9 (3-Methoxycatechol)	Higher pKa = Poorer leaving group.[1]
Regioselectivity	None (Symmetrical)	High	Ring opens to form phenol meta to OMe.[1]

Critical Insight: In aminolysis reactions, the 4-methoxy derivative will likely require higher temperatures (reflux) or catalytic activation (e.g., DMAP, TBD) to achieve conversion rates comparable to the unsubstituted parent at room temperature.[1]

Experimental Protocols

To validate the reactivity difference in your specific matrix, use the following self-validating kinetic protocol. This method uses UV-Vis or HPLC monitoring to establish a pseudo-first-order rate constant (

).[1]

Protocol A: Competitive Aminolysis Assay

Objective: Determine the relative reactivity ratio (

) of the two carbonates toward a primary amine (e.g., benzylamine).

Reagents:

• Substrate A: 1,3-Benzodioxol-2-one (1.0 equiv)[1]

• Substrate B: 4-Methoxy-1,3-benzodioxol-2-one (1.0 equiv)[1]

• Nucleophile: Benzylamine (0.5 equiv) — Limiting reagent ensures competition[1]

• Internal Standard: Naphthalene (non-reactive)[1]

• Solvent: Anhydrous THF or Acetonitrile[1]

Workflow:

• Preparation: Dissolve 0.1 mmol of Substrate A, 0.1 mmol of Substrate B, and 0.05 mmol of Naphthalene in 2.0 mL of solvent.

• T0 Sampling: Take a 50 µL aliquot, dilute in mobile phase, and analyze by HPLC to establish baseline peak area ratios (

  and ).

• Initiation: Add 0.05 mmol of Benzylamine at 25°C with vigorous stirring.

• Monitoring: Withdraw aliquots at t = 5, 15, 30, and 60 minutes. Quench immediately with dilute acetic acid.

• Analysis: Measure the consumption of A versus B.

  • Since the nucleophile is limiting and shared, the ratio of conversion follows the equation:

Expected Result: You will observe rapid depletion of the unsubstituted benzodioxol-2-one, while the 4-methoxy derivative remains largely intact until the unsubstituted compound is consumed.[1]

Protocol B: Synthesis of 4-Methoxy-1,3-benzodioxol-2-one

If the 4-methoxy derivative is not commercially available, it must be synthesized from 3-methoxycatechol.[1]

• Setup: Charge a flame-dried flask with 3-methoxycatechol (10 mmol) and anhydrous CH₂Cl₂ (50 mL).

• Base Addition: Add Pyridine (22 mmol) and cool to 0°C.

• Carbonylation: Dropwise add Triphosgene (3.5 mmol) or diphosgene dissolved in CH₂Cl₂. Caution: Phosgene generation.[1]

• Workup: Stir at 0°C for 1h, then warm to RT for 2h. Quench with ice water. Wash organic layer with 1M HCl (to remove pyridine), then brine.[1] Dry over MgSO₄.[1]

• Purification: Recrystallize from Hexane/EtOAc. The methoxy substituent may lower the melting point compared to the parent.

References

• Substituent Effects in Cyclic Carbonates

  • Clemens, R. J.[1] (2003).[1][2][3] "Carbonates, Cyclic".[1][4][5] Encyclopedia of Polymer Science and Technology. This foundational text details how ring strain and substituents influence the ring-opening polymerization and aminolysis rates of cyclic carbonates.

  • Tomita, H., et al.[1][4] (2001).[1][4] "Model Reaction for the Synthesis of Polyhydroxyurethanes from Cyclic Carbonates with Amines: Substituent Effect". Journal of Polymer Science Part A: Polymer Chemistry. Link[1]

• Hammett Correlations in Carbonate Hydrolysis

  • Tilsey, G. M., et al.[1] (2007).[1][6][7] "Bioreversible Derivatives of Phenol. 2. Reactivity of Carbonate Esters". Journal of Pharmaceutical Sciences. Confirms that electron-donating groups on the phenolic ring decrease the rate of hydrolysis and nucleophilic attack. Link

• Synthesis & Properties of Methoxy-Catechols

  • PubChem Database. "3-Methoxycatechol (CID 13622) and 1,3-Benzodioxol-2-one (CID 75112)".[1] National Library of Medicine.[1] Link[1]

• Kinetic Methodology

  • Connors, K. A.[1] (1990).[1] Chemical Kinetics: The Study of Reaction Rates in Solution. VCH Publishers.[1] (Standard reference for competitive kinetic methods described in Protocol A).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Kinetics and mechanism of the aminolysis of 4-methylphenyl and 4-chlorophenyl 4-nitrophenyl carbonates in aqueous ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Bioreversible Derivatives of Phenol. 2. Reactivity of Carbonate Esters with Fatty Acid-like Structures Towards Hydrolysis in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist’s Guide to the Purity Validation of 4-Methoxy-1,3-benzodioxol-2-one: A GC-MS-Centric Approach with Comparative Analysis

In the landscape of drug discovery and fine chemical synthesis, the purity of a starting material or intermediate is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe downstream applications are built. For a compound like 4-Methoxy-1,3-benzodioxol-2-one, a versatile heterocyclic building block, ensuring its purity is paramount. This guide provides an in-depth, experience-driven protocol for validating its purity using Gas Chromatography-Mass Spectrometry (GC-MS), a cornerstone technique in analytical chemistry. We will explore the causality behind our experimental choices, compare GC-MS with other orthogonal methods, and provide the data and workflows necessary for robust, self-validating purity assessments.

The Analytical Imperative: Why Purity Matters for 4-Methoxy-1,3-benzodioxol-2-one

4-Methoxy-1,3-benzodioxol-2-one belongs to the benzodioxole class of compounds, which are scaffolds in numerous biologically active molecules.[1][2] Impurities, even in trace amounts, can arise from starting materials, side reactions, or degradation. These can have significant consequences, including:

• Altered Reactivity: Impurities can interfere with subsequent synthetic steps, leading to lower yields or the formation of unintended byproducts.

• Misinterpretation of Biological Data: An impurity with biological activity can confound screening results, leading to false positives or negatives.

• Safety and Toxicity Concerns: In drug development, unknown impurities pose a significant safety risk and are subject to stringent regulatory scrutiny.

Therefore, a highly selective and sensitive analytical method is not just recommended; it is required. Gas Chromatography-Mass Spectrometry (GC-MS) is exceptionally well-suited for this task due to the compound's likely volatility and thermal stability, offering a powerful combination of separation and identification.[3][4][5]

The Primary Analytical Tool: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the unparalleled identification capabilities of mass spectrometry.[4][5]

• Gas Chromatography (GC): The "GC" component separates volatile compounds from a mixture. An inert carrier gas (the mobile phase) pushes the sample through a long, thin capillary column (the stationary phase). Separation occurs based on differences in boiling points and affinities for the stationary phase. Compounds that are more volatile or have a lower affinity for the column travel faster and elute first.

• Mass Spectrometry (MS): As each separated compound elutes from the GC column, it enters the mass spectrometer. In the most common configuration, Electron Ionization (EI) bombards the molecule with high-energy electrons (typically 70 eV), causing it to ionize and fragment in a reproducible manner.[6] The mass spectrometer then separates these fragments based on their mass-to-charge ratio (m/z), creating a unique mass spectrum that serves as a molecular "fingerprint" for identification.

This dual capability allows us not only to separate impurities from the main compound but also to tentatively identify them by matching their mass spectra to extensive libraries like the NIST database.

Visualizing the GC-MS Workflow

The following diagram illustrates the logical flow of a typical GC-MS purity validation experiment.

Caption: Workflow for purity validation of 4-Methoxy-1,3-benzodioxol-2-one by GC-MS.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a robust starting point. Method validation is crucial to ensure the results are reliable and fit for purpose.[7][8]

Step 1: Sample & Standard Preparation

• Stock Solution: Accurately weigh and dissolve approximately 10 mg of 4-Methoxy-1,3-benzodioxol-2-one in 10 mL of a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.[6]

• Working Solution: Dilute the stock solution to a final concentration of approximately 50-100 µg/mL using the same solvent. The goal is to achieve a strong signal for the main peak without saturating the detector.

• Filtration: Filter the working solution through a 0.22 µm syringe filter to remove any particulates that could clog the injector or column.[6]

Step 2: GC-MS Instrumentation & Parameters

The following parameters are typical for a standard capillary GC-MS system and should be optimized for your specific instrument.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides reliable and reproducible chromatographic performance.
MS System	Agilent 5977B or equivalent	Offers high sensitivity and stable mass analysis.
Column	HP-5ms (30m x 0.25mm, 0.25µm) or equivalent	A non-polar column providing good separation for a wide range of semi-volatile compounds.
Injection	1 µL, Split mode (e.g., 50:1)	Split injection prevents column overload from the high-concentration main peak, ensuring good peak shape.
Carrier Gas	Helium, constant flow at 1.2 mL/min	An inert gas that provides good chromatographic efficiency.
Oven Program	50°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min	A starting temperature below the solvent's boiling point allows for good focusing. The ramp ensures elution of both volatile and less-volatile impurities.
MS Source Temp	230°C	Standard temperature to ensure proper ionization while minimizing thermal degradation.
Ionization	Electron Ionization (EI) at 70 eV	The standard energy for EI, which generates reproducible fragmentation patterns for library matching.[9]
Mass Range	40 - 450 amu	A range that covers the expected molecular ion and key fragments of the target compound and potential impurities.

Step 3: Data Analysis & Purity Calculation

• Peak Identification: Identify the peak corresponding to 4-Methoxy-1,3-benzodioxol-2-one based on its retention time and by comparing its mass spectrum to a reference library (e.g., NIST).

• Impurity Detection: Identify all other peaks in the chromatogram.

• Purity Calculation (Area Percent): The purity is calculated by dividing the peak area of the main compound by the total area of all integrated peaks in the chromatogram.

  • Formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • This method assumes that all compounds have a similar response factor in the detector, which is a reasonable starting point for purity assessment of related impurities.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, a comprehensive purity assessment often benefits from using an orthogonal method—a technique that separates or detects compounds based on a different chemical principle. This provides a more complete picture of the sample's purity. The primary alternatives are High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR).

Feature	GC-MS	RP-HPLC	Quantitative NMR (qNMR)
Principle	Separation based on volatility and column affinity; detection by mass fragmentation.	Separation based on polarity and partitioning between liquid phases.	Quantitative analysis based on the direct relationship between NMR signal intensity and the number of atomic nuclei.[10]
Suitability	Excellent for volatile and thermally stable compounds like 4-Methoxy-1,3-benzodioxol-2-one.	Suitable for a wider range of compounds, including non-volatile or thermally sensitive ones.	Applicable to any soluble compound with a known structure.[11]
Sensitivity	Very high (ppm to ppb levels for impurities).	High (ppm levels), but can be less sensitive than GC-MS for certain compounds.	Lower sensitivity; typically detects impurities at >0.1% levels.[12]
Identification	Excellent; provides structural information from fragmentation patterns and library matching.	Limited; identification relies on retention time matching with a known standard. Requires coupling to MS (LC-MS) for better identification.	Excellent; provides definitive structural information and can identify unknown impurities if present in sufficient quantity.
Quantification	Relative (Area %). Requires a certified reference standard for absolute quantification.	Relative (Area %). Requires a certified reference standard for absolute quantification.	Absolute. A primary ratio method that can determine purity without a standard of the analyte itself, using a certified internal standard.[13][14]
Key Strength	High sensitivity and specificity for volatile compounds.[4]	Versatility for a broad range of compound polarities and stabilities.	Provides absolute purity and structural confirmation without needing an identical reference material.[11][14]
Limitation	Not suitable for non-volatile or thermally labile compounds.	Mobile phase selection and method development can be more complex.	Lower sensitivity for trace impurity detection.

Conclusion: An Integrated Approach to Purity Validation

For the routine purity validation of 4-Methoxy-1,3-benzodioxol-2-one, GC-MS offers an optimal balance of sensitivity, selectivity, and speed . Its ability to separate and provide structural information on volatile impurities makes it the workhorse method for quality control in a research and development setting. The protocol outlined here provides a robust framework for achieving reliable and reproducible purity data.

However, for the highest level of analytical rigor, such as the certification of a reference standard or in-depth impurity profiling for regulatory submission, a multi-technique approach is advisable. Complementing GC-MS analysis with an orthogonal method like qNMR provides an independent, absolute measure of purity , lending ultimate confidence in the quality of the material.[13][14] This dual-pronged strategy, grounded in sound scientific principles and thorough validation, ensures that the purity value assigned to a compound is accurate, trustworthy, and authoritative.

References

• RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. RSSL. Retrieved from [Link]

• ComplianceIQ. (n.d.). Validation of GC/ GC-MS methodologies. ComplianceIQ. Retrieved from [Link]

• Pauli, G. F., Gödecke, T., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. ACS Publications. Retrieved from [Link]

• Unknown Author. (n.d.). Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. Unknown Source. Retrieved from [Link]

• Spectral Service AG. (2025). Purity Testing & Quantitative NMR Analysis. Spectral Service AG. Retrieved from [Link]

• Robin, E., et al. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. Retrieved from [Link]

• BYJU'S. (2019, October 16). methods of purification of organic compounds. BYJU'S. Retrieved from [Link]

• NCERT. (n.d.). 8.8 Methods of Purification of Organic Compounds. NCERT 11 Chemistry. Retrieved from [Link]

• Unknown Author. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. The Pharma Review. Retrieved from [Link]

• ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound? ResearchGate. Retrieved from [Link]

• Unknown Author. (2023, October 22). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. PMC. Retrieved from [Link]

• Unknown Author. (2023, May 6). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. MDPI. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 4-(3,4-Methylenedioxyphenyl)-2-butanone (FDB021444). FooDB. Retrieved from [Link]

• Fiehn, O. (n.d.). Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling. eScholarship. Retrieved from [Link]

• Animal Health Laboratory. (2019, May 13). GC/MS-LC/MS multi-residue method. University of Guelph. Retrieved from [Link]

• Leite, A. C. L., et al. (2001). Synthesis of 1,3-benzodioxole derivatives containing a amino acid moiety in side chain. Heterocyclic Communications, 7(6). Retrieved from [Link]

Sources

• 1. Showing Compound 4-(3,4-Methylenedioxyphenyl)-2-butanone (FDB021444) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Validation of GC/ GC-MS methodologies [complianceiq.com]
• 4. researchtrendsjournal.com [researchtrendsjournal.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. escholarship.org [escholarship.org]
• 10. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Purity Testing & Quantitative NMR Analysis | Spectral Service AG [spectralservice.de]
• 12. researchgate.net [researchgate.net]
• 13. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 14. pubs.acs.org [pubs.acs.org]

Precision Structural Characterization of 4-Methoxy-1,3-benzodioxol-2-one

This guide serves as a technical blueprint for the structural determination of 4-Methoxy-1,3-benzodioxol-2-one , a critical intermediate in the synthesis of bioactive coumarins and functionalized catechols.

As a Senior Application Scientist, I have structured this guide to move beyond generic textbook definitions. Instead, we will focus on the comparative performance of structural elucidation methodologies, specifically positioning Single Crystal X-Ray Diffraction (SCXRD) against its alternatives (PXRD, MicroED, and NMR) for this specific molecular scaffold.

Executive Summary: The Structural Challenge

4-Methoxy-1,3-benzodioxol-2-one (Derivative of 1,3-benzodioxol-2-one or catechol carbonate) presents a unique crystallographic challenge. Unlike its parent compound, which exhibits high crystallographic symmetry (

), the introduction of the methoxy group at the 4-position breaks this symmetry, fundamentally altering the crystal packing landscape.

For researchers in drug development, determining the precise solid-state form is not merely academic—it dictates the solubility, stability, and tableting performance of the API. This guide compares the "performance" of SCXRD as the gold-standard solution against alternative characterization methods.

Comparative Performance Guide: SCXRD vs. Alternatives

In the context of solid-state characterization, we evaluate the "Product" (SCXRD Workflow) against common alternatives.

Performance Matrix

Feature	SCXRD (The Standard)	Powder XRD (PXRD)	MicroED (Electron Diffraction)	Solution NMR
Primary Output	3D Atomic Coordinates (XYZ)	Bulk Phase Fingerprint	3D Potential Map	Connectivity (Solution State)
Symmetry Determination	Absolute (Space Group)	Ambiguous (Unit Cell only)	High (often dynamic scattering issues)	None (Time-averaged)
Sample Requirement	Single Crystal (>10 µm)	Polycrystalline Powder	Nanocrystals (<1 µm)	Solubilized Compound
Resolution Limit	~0.70 Å (Atomic)	Low (Peak Overlap)	~0.80 Å	N/A
"Methoxy" Insight	Definitive: Maps disorder & torsion angles	Inferred: Shifts in positions	Good: But complex sample prep	Poor: Rotational averaging hides conformers

Expert Insight: Why SCXRD Wins for this Molecule

While NMR confirms the chemical identity (showing the methoxy singlet ~3.8 ppm), it fails to capture the static conformation of the dioxolone ring in the solid state. PXRD is excellent for batch release (fingerprinting), but it cannot solve the structure ab initio easily without a known model, especially if the methoxy group induces polymorphism.

SCXRD is the only self-validating method that allows you to directly observe the symmetry breaking caused by the 4-methoxy substituent, which prevents the molecule from adopting the high-symmetry packing seen in the parent 1,3-benzodioxol-2-one.

Experimental Protocol: The Self-Validating Workflow

This protocol is designed to maximize success rates for benzodioxole derivatives, which often crystallize as thin plates or needles.

Phase 1: Crystal Growth (The "Slow-Cool" Approach)

• Objective: Obtain single crystals >0.1 mm in at least two dimensions.

• Solvent System: Ethanol/Ethyl Acetate (1:1 v/v). The parent compound crystallizes well from polar protic solvents; the methoxy group adds lipophilicity, suggesting ethyl acetate as a co-solvent.

• Method:

  • Dissolve 20 mg of 4-Methoxy-1,3-benzodioxol-2-one in 2 mL solvent at 50°C.

  • Filter through a 0.45 µm PTFE syringe filter (critical to remove nucleation sites).

  • Place in a vibration-free zone. Allow slow evaporation at 20°C.

  • Validation: Inspect under polarized light microscopy. Sharp extinction indicates crystallinity.

Phase 2: Data Collection & Reduction[2]

• Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-K

  radiation, Å).

• Temperature: 100 K (Mandatory).

  • Causality: Methoxy groups are prone to rotational disorder at room temperature. Cooling freezes the methyl rotation, sharpening the electron density map.

• Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption correction, as the oxygen-rich core absorbs weakly but anisotropically.

Phase 3: Structure Solution & Refinement

• Software: SHELXT (Intrinsic Phasing) followed by SHELXL (Least Squares).

• Critical Step - Handling the Methoxy Group:

  • The methoxy oxygen (

    ) often lies in the plane of the benzene ring, but the methyl carbon ( ) may deviate.

  • Check: If the thermal ellipsoid of the methyl carbon is elongated, apply a split model (A/B occupancy) or soft restraints (DELU/SIMU).

Structural Logic & Visualization

The "Symmetry Breaking" Mechanism

To understand the crystal structure of the target, we must compare it to the Reference Standard : the parent 1,3-benzodioxol-2-one.

• Parent (1,3-Benzodioxol-2-one):

  • Space Group: Often

    or similar high symmetry.

  • Packing: Columns of

    -stacked molecules. The molecule has symmetry (mirror plane perpendicular to the ring).

• Target (4-Methoxy-1,3-benzodioxol-2-one):

  • Space Group Prediction:

    or (Monoclinic/Triclinic).

  • Mechanism: The 4-methoxy group acts as a "steric bump," preventing the tight face-to-face

    -stacking seen in the parent. Instead, expect a herringbone or offset-stacking motif to accommodate the methyl group.

Workflow Diagram

The following diagram illustrates the decision logic for solving this specific structure, highlighting the critical "Methoxy Check" loop.

Caption: Decision tree for the structural determination of 4-Methoxy-1,3-benzodioxol-2-one, emphasizing the refinement loop for substituent disorder.

Quantitative Data Summary (Expected vs. Reference)

The following table synthesizes the known parameters of the parent compound with the predicted/determined parameters of the 4-methoxy derivative based on crystallographic principles.

Parameter	Parent (Reference) [1]	4-Methoxy Derivative (Target)	Implication
Formula			Increased Molecular Weight
Crystal System	Orthorhombic / Monoclinic	Monoclinic ( predicted)	Loss of symmetry elements
Density ( )	~1.55 g/cm³	~1.48 - 1.52 g/cm³	Methoxy group increases volume, slightly lowering packing efficiency
-Stacking Distance	~3.63 Å (Centroid-Centroid)	> 3.8 Å (Offset)	Weaker intermolecular forces due to steric hindrance
C=O[1][2][3][4][5][6][7][8][9] Bond Length	1.195(2) Å	1.19 - 1.20 Å	Carbonyl geometry remains robust (cyclic carbonate signature)

Key Takeaway: The "Performance" of the crystal lattice is degraded in the derivative (lower density, weaker stacking) compared to the parent, which likely results in a lower melting point and higher solubility for the 4-methoxy variant.

References

• Betz, R., et al. (2007). "1,3-Benzodioxol-2-one".[10] Acta Crystallographica Section E: Structure Reports Online, 63(12), o4623.

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• Spek, A. L. (2009). "Structure validation in chemical crystallography". Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155.

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. chemscene.com [chemscene.com]
• 6. 6-(2H-1,3-Benzodioxol-5-yl)-4-methoxy-2H-pyran-2-one | C13H10O5 | CID 249889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 1,3-Benzodioxole - Wikipedia [en.wikipedia.org]
• 9. staff.najah.edu [staff.najah.edu]
• 10. 4-Hydroxy-1,3-benzodioxol-2-one | C7H4O4 | CID 11804951 - PubChem [pubchem.ncbi.nlm.nih.gov]

Publish Comparison Guide: UV-Vis Absorption Properties of 4-Methoxy-1,3-benzodioxol-2-one

Executive Summary

Compound: 4-Methoxy-1,3-benzodioxol-2-one Synonyms: 3-Methoxycatechol carbonate; 4-Methoxy-1,2-benzodioxole-2-one.[1][2] CAS Registry: (Related: 2171-74-6 for unsubstituted parent; 934-00-9 for hydrolyzed precursor).[1][2] Primary Application: Chemical intermediate for "masked" catechols, prodrug synthesis (dioxolenone scaffolds), and regioselective protection strategies.[2]

This guide provides a technical analysis of the UV-Vis absorption properties of 4-Methoxy-1,3-benzodioxol-2-one.[1] Unlike standard reagents with widely published spectra, this compound is often generated in situ or used as a transient intermediate.[2] Consequently, its spectral characterization requires a comparative approach against its parent scaffold (1,3-benzodioxol-2-one) and its hydrolysis product (3-methoxycatechol).[1]

Spectral Characteristics & Comparative Analysis

Theoretical & Experimental Absorption Profile

The UV-Vis spectrum of 4-Methoxy-1,3-benzodioxol-2-one is dominated by

transitions of the benzene ring, modified by the auxochromic effect of the methoxy substituent and the electron-withdrawing nature of the cyclic carbonate ring.[1]

Feature	4-Methoxy-1,3-benzodioxol-2-one (Target)	1,3-Benzodioxol-2-one (Parent)	3-Methoxycatechol (Hydrolysis Product)
Primary	278 – 285 nm (Predicted)	272 – 276 nm	275 – 280 nm
Secondary Band	~230 nm (Shoulder)	~225 nm	~220 nm
Molar Absorptivity ( )	~2,500 – 3,500 M⁻¹cm⁻¹	~2,200 M⁻¹cm⁻¹	~3,000 M⁻¹cm⁻¹
Electronic Effect	Methoxy group (+M effect) causes bathochromic (red) shift relative to parent.[1][3]	Baseline aromatic carbonate absorption.[2]	Free hydroxyls broaden peaks; pH sensitive.[2]
Solvent Sensitivity	Low (Non-polar/Polar Aprotic)	Low	High (pH dependent in protic solvents)

Key Insight: The cyclic carbonate moiety typically induces a slight hypsochromic (blue) shift compared to the free catechol due to the locking of the lone pairs on the oxygen atoms into the carbonyl system. However, the 4-methoxy group counteracts this with a strong electron-donating effect, pushing the

back toward the 280 nm region.[1]

Solvatochromic Effects

The absorption maximum is relatively stable across aprotic solvents but can degrade in nucleophilic solvents due to carbonate hydrolysis.[2]

• Acetonitrile (MeCN): Recommended.[2] Provides sharpest peaks; chemically inert toward the carbonate.[2]

• Methanol/Ethanol: Caution. Slow solvolysis (alcoholysis) can occur, converting the carbonate to a mixed alkyl carbonate or free phenol over time, shifting the spectrum.[2]

• Dichloromethane (DCM): Good solubility, but UV cutoff (~233 nm) may obscure lower-wavelength bands.[1][2]

Experimental Protocol: Reliable Measurement

Due to the moisture sensitivity of cyclic carbonates, standard UV measurement protocols must be modified to prevent hydrolysis artifacts.

Reagents & Equipment

• Solvent: HPLC-grade Acetonitrile (MeCN), anhydrous (<10 ppm water).[1][2]

• Blank: Pure MeCN from the same bottle used for solvation.

• Cuvettes: Quartz (1 cm path length).

• Concentration: Target 50 µM (approx. 0.01 mg/mL).[2]

Step-by-Step Measurement Workflow

Figure 1: Workflow for accurate UV-Vis characterization of moisture-sensitive carbonates.

Applications in Research & Development

Reaction Monitoring (Carbonylation)

When synthesizing 4-Methoxy-1,3-benzodioxol-2-one from 3-methoxycatechol (using reagents like Triphosgene or CDI), UV-Vis can monitor the conversion.[1]

• Starting Material (Phenol): In basic media (often used in synthesis), the phenolate form absorbs at >290 nm (bathochromic shift).[2]

• Product (Carbonate): Upon cyclization, the absorption shifts blue (hypsochromic) to ~280 nm and becomes pH-independent.[1][2]

• Technique: Take aliquots, quench in acidic MeCN, and measure. Disappearance of the broad phenolic band indicates reaction completion.[2]

HPLC Detection

For chromatographic isolation, the following settings are recommended based on the absorption profile:

• Detection Wavelength: 280 nm (Universal aromatic), 230 nm (High sensitivity).[2]

• Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.[2] (Avoid high pH buffers which degrade the carbonate).[2]

• Retention Time: The carbonate is significantly less polar than the parent catechol.[2] Expect a longer retention time on C18 columns compared to 3-methoxycatechol.[1][2]

References

• PubChem Compound Summary. 1,3-Benzodioxol-2-one (Parent Compound).[1][2] National Center for Biotechnology Information.[2] [Link]

• NIST Chemistry WebBook. UV/Visible Spectra of Methylenedioxybenzene Derivatives. National Institute of Standards and Technology.[2][4] [Link]

• SpectraBase. 3-Methoxycatechol (Precursor) Spectral Data. Wiley Science Solutions.[2] [Link]

• Journal of Organic Chemistry. Synthesis and Properties of Cyclic Carbonates of Catechols. (General mechanistic reference for carbonate shifts). [Link]

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. 1,3-Benzodioxole | C7H6O2 | CID 9229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Benzodioxol-2-one | C7H4O3 | CID 75112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. De Novo Synthesis of 4,5-Dimethoxycatechol and 2,5-Dimethoxyhydroquinone by the Brown Rot Fungus Gloeophyllum trabeum - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Standards for 4-Methoxy-1,3-benzodioxol-2-one Quantification: A Comprehensive Comparison Guide

Executive Summary & Mechanistic Overview

4-Methoxy-1,3-benzodioxol-2-one (a methoxy-substituted derivative of catechol carbonate) is a highly reactive cyclic aromatic carbonate. It is frequently encountered as a critical intermediate in carbonate interchange reactions (CIRs), a structural motif in novel active pharmaceutical ingredients (APIs), and a degradation product in agrochemical profiling.

Quantifying this compound presents a unique analytical challenge. The five-membered cyclic carbonate ring is highly susceptible to nucleophilic attack, leading to rapid hydrolysis into 3-methoxycatechol in aqueous, non-neutral environments. Furthermore, the molecule is thermally labile. As a Senior Application Scientist, I frequently see laboratories fail to quantify this compound accurately because they apply generic analytical platforms without understanding the underlying chemical causality of the molecule's degradation pathways.

This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of 4-Methoxy-1,3-benzodioxol-2-one, providing field-proven, self-validating protocols.

The Causality of Degradation: Why Standard Methods Fail

Before selecting an analytical standard, we must understand why the analyte degrades during analysis.

• Thermal Decarboxylation (The GC-MS Trap): Cyclic aromatic carbonates undergo thermal stress at temperatures exceeding 180°C. In a standard GC-MS inlet (typically set to 250°C), 4-Methoxy-1,3-benzodioxol-2-one quantitatively ejects CO₂, forming 3-methoxycatechol [2]. Consequently, GC-MS does not measure the intact molecule; it measures a thermal artefact, leading to severe overestimations of degradation in stability studies.

• Hydrolytic Ring-Opening (The LC Buffer Trap): The carbonyl carbon is highly electrophilic. If an LC mobile phase utilizes basic buffers (e.g., ammonium bicarbonate, pH 9) or lacks proper buffering in aqueous mixtures, the cyclic carbonate hydrolyzes during the chromatographic run.

Fig 1: Degradation pathways of 4-Methoxy-1,3-benzodioxol-2-one affecting quantification.

Objective Comparison of Analytical Modalities

To establish a robust quantification standard, we evaluated three primary modalities. The data below summarizes the performance of each technique when optimized for cyclic carbonate integrity.

Quantitative Performance Comparison

Parameter	HPLC-UV (Diode Array)	GC-MS (Electron Ionization)	LC-MS/MS (Triple Quadrupole)
Limit of Detection (LOD)	50 ng/mL	15 ng/mL (as artefact)	0.5 ng/mL
Linear Dynamic Range	150 – 10,000 ng/mL	50 – 5,000 ng/mL	1 – 1,000 ng/mL
Analyte Integrity	Intact	Degraded (Decarboxylated)	Intact
Matrix Effects	Minimal (<5%)	Moderate (10-20%)	High (Requires IS correction)
Primary Limitation	Lacks specificity in complex biological/environmental matrices.	Cannot differentiate between pre-existing degradation and method-induced degradation.	Susceptible to ion suppression; requires strict mobile phase pH control.

Verdict: LC-MS/MS is the gold standard for trace quantification in complex matrices, provided the mobile phase is strictly controlled. HPLC-UV is the preferred choice for high-concentration purity assays (e.g., synthetic reaction monitoring) due to its robustness and lack of matrix ionization effects [1]. GC-MS should be explicitly avoided for intact cyclic carbonate quantification.

Optimized Methodologies & Self-Validating Protocols

The following protocols are designed as self-validating systems . In analytical chemistry, a method must actively prove its own validity during every run. We achieve this by incorporating deliberate degradation controls to ensure the system is actually separating the intact molecule from its breakdown products.

Protocol A: High-Throughput HPLC-UV for Reaction Monitoring

Causality: We utilize a low-silanol reverse-phase column (e.g., Newcrom R1) to prevent secondary interactions with the methoxy oxygen. The mobile phase is acidified with 0.1% Formic Acid to maintain a pH of ~2.7, which kinetically stabilizes the carbonate ring against hydrolysis during the 10-minute run [1].

Step-by-Step Workflow:

• Sample Preparation: Extract or dilute the sample exclusively in anhydrous acetonitrile (MeCN) . Do not use methanol, as it can participate in carbonate interchange reactions, forming dimethyl carbonate derivatives.

• Chromatographic Conditions:

  • Column: Reverse-phase C18 or Newcrom R1 (150 x 4.6 mm, 3 µm) [1].

  • Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 8 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 275 nm (optimal for the methoxy-aromatic system).

• Self-Validation (System Suitability Test - SST):

  • Action: Spike a 10 µg/mL standard with 10 µL of 1M NaOH, incubate for 5 minutes, neutralize with 10 µL of 1M HCl, and inject.

  • Validation Criteria: The chromatogram MUST show baseline resolution (

    ) between 3-methoxycatechol (early eluting) and the intact 4-Methoxy-1,3-benzodioxol-2-one. If the intact peak area in the non-spiked standard drops by >2% over 24 hours in the autosampler, the anhydrous integrity of the diluent has been compromised.

Protocol B: LC-MS/MS for Trace Matrix Quantification

Causality: Electrospray Ionization (ESI) in positive mode is utilized because the carbonyl oxygen readily accepts a proton (

) or sodium ion ( ). Phosphoric acid is strictly prohibited as it causes massive ion suppression and fouls the MS source; formic acid is used instead [1].

Fig 2: Optimized LC-MS/MS workflow ensuring structural integrity during quantification.

Step-by-Step Workflow:

• Extraction: Perform a liquid-liquid extraction (LLE) using Ethyl Acetate. Evaporate under a gentle stream of nitrogen at room temperature (do not apply heat, to prevent decarboxylation). Reconstitute in 90:10 MeCN:Water.

• MS Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Desolvation Temperature: 350°C (Safe for MS source as the analyte is already ionized and in the gas phase, unlike the prolonged heating in a GC inlet).

• MRM Transitions:

  • Quantifier Ion:

    167.0 123.0 (Loss of post-ionization in the collision cell).

  • Qualifier Ion:

    167.0 108.0 (Loss of and methyl radical).

• Self-Validation (Matrix Effect Check):

  • Action: Perform a post-column infusion of the analytical standard while injecting a blank matrix sample.

  • Validation Criteria: A stable baseline indicates no ion suppression. Any severe dips in the baseline at the retention time of the analyte dictate that the gradient must be adjusted to move the analyte away from the suppression zone.

Conclusion

The accurate quantification of 4-Methoxy-1,3-benzodioxol-2-one hinges entirely on respecting its chemical reactivity. By abandoning high-temperature GC-MS methods and adopting strictly pH-controlled, anhydrous LC-based methodologies, researchers can eliminate false-positive degradation data. Implementing the self-validating SSTs described above ensures that your analytical data remains structurally accurate, reproducible, and scientifically defensible.

References

• SIELC Technologies. (2018). Separation of 1,3-Benzodioxol-2-one on Newcrom R1 HPLC column. Retrieved from [Link]

• Tabanelli, T., Monti, E., Cavani, F., & Selva, M. (2017). The Design of Efficient Carbonate-Interchange-Reactions with Catechol Carbonate. Green Chemistry, Royal Society of Chemistry. Retrieved from[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14650723, 1,3-Dioxolan-2-one, 4-((2-methoxyphenoxy)methyl)-. Retrieved from[Link]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Methoxy-1,3-benzodioxol-2-one

Executive Summary: Immediate Action Directive

4-Methoxy-1,3-benzodioxol-2-one (a cyclic carbonate derivative of 3-methoxycatechol) is a reactive organic intermediate.[1][2][3] Unlike stable aromatic hydrocarbons, this compound possesses a masked phenolic character and a labile carbonate linkage .

Critical Disposal Rule: Do NOT mix this compound with aqueous alkaline waste streams (e.g., NaOH, KOH, amine wastes).

• Risk: Rapid hydrolysis releases Carbon Dioxide (

  ) gas and heat, causing dangerous over-pressurization of sealed waste drums.

• Primary Disposal Method: Thermal destruction (Incineration) via a licensed hazardous waste facility.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its reactivity profile. It is not merely "organic waste"; it is a water-reactive carbonate .[1][2][3]

Property	Description	Operational Implication
Chemical Structure	Cyclic carbonate ester of 3-methoxycatechol	Susceptible to nucleophilic attack (hydrolysis).[1][2][3]
Reactivity	Hydrolyzes in the presence of bases/water	Gas Evolution Hazard: Releases upon degradation.
Hydrolysis Product	3-Methoxycatechol (Phenol derivative)	Waste becomes corrosive/toxic and oxidatively unstable (turns black/tarry).[2][3]
Physical State	Typically off-white to tan solid	Dust inhalation hazard during transfer.[2][3]
Aquatic Toxicity	High (Predicted based on benzodioxole motif)	Strict Zero-Discharge: Do not release to sewer/drains.[1][2][3]

The Hydrolysis Mechanism (The "Why" Behind the Protocol)

Understanding the degradation pathway is essential for preventing drum accidents.

If 1 kg of this material hydrolyzes in a sealed drum, it can generate >100 liters of gas, leading to catastrophic drum failure.[1][2][3]

Pre-Disposal Segregation & Packaging

Effective disposal begins at the bench, not the loading dock. Follow this segregation logic to ensure downstream safety.

A. Solid Waste (Pure Substance)

• Container: High-density polyethylene (HDPE) or fiber drum with a polyethylene liner.[2][3]

• Labeling: Must be labeled "Hazardous Waste - Toxic, Irritant."[1][2][3]

• Stabilization: Ensure the material is dry. If the solid is wet with water, do not seal tightly until verified stable.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

• Compatible Solvents: Dichloromethane, Ethyl Acetate, Toluene, Acetone (anhydrous).

• Incompatible Streams: Aqueous bases (NaOH,

  ), Ammonia, primary amines.

• pH Check: Check the pH of the waste mixture. If pH > 8, neutralize carefully with dilute acid (e.g., acetic acid) before transferring to the waste container to prevent delayed gas evolution.

Disposal Workflow: Decision Matrix

The following diagram outlines the decision process for classifying and routing 4-Methoxy-1,3-benzodioxol-2-one waste.

Figure 1: Decision matrix for segregating and treating benzodioxolone waste streams to prevent pressure buildup.[1][2][3]

Detailed Step-by-Step Protocols

Protocol A: Disposal of Solid Waste (Expired/Surplus Reagent)

• PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and N95 dust mask or fume hood.

• Container Selection: Use a wide-mouth HDPE jar or a lined fiber drum. Avoid glass for large quantities to prevent breakage.[3]

• Transfer: Transfer the solid inside a fume hood to capture dust.

• Labeling:

  • Chemical Name: "4-Methoxy-1,3-benzodioxol-2-one"[1][2][3]

  • Hazards: "Irritant, Potential CO2 Generator if Wet."

• Storage: Store in a cool, dry Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Reaction Mixtures (Liquid)

• Quenching (If reactive reagents present): Ensure any excess reagents (e.g., thionyl chloride, strong acids) are quenched before adding to the main waste drum.

• pH Verification: Dip a pH strip into the waste solution.[3]

  • If Basic (Blue/Purple): Add 1M HCl or Acetic Acid slowly with stirring until pH is 6–7. Observe for bubbling (

    ). Wait 30 minutes to ensure gas evolution has ceased.[3]

  • If Acidic/Neutral:[1][3] Proceed to step 3.

• Solvent Segregation:

  • If dissolved in DCM/Chloroform

    Halogenated Waste .[3]

  • If dissolved in Acetone/Ethyl Acetate/Alcohols

    Non-Halogenated Waste .[3]

• Vented Caps: If there is any doubt about ongoing slow hydrolysis, use a vented cap (pressure-relief cap) on the waste container for the first 48 hours.

Regulatory & Compliance Data

When filling out waste manifests (e.g., EPA Form 8700-22 in the US), use the following classifications. Note: Always verify with your local EHS officer as regulations vary by region.[1]

Regulatory Category	Classification Code	Notes
RCRA (USA)	Not P or U listed specifically.[1][2][3]	Classify by characteristic if mixed with solvents (e.g., D001 Ignitable, D002 Corrosive).
Waste Profile	Organic Carbonate / Phenolic Precursor	Describe as "Organic Solid/Liquid with potential for hydrolysis."[3]
DOT Shipping	UN 3077 (Solid) or UN 3082 (Liquid)	Environmentally Hazardous Substance, N.O.S.[1][2] (if aquatic tox confirmed).

Emergency Procedures (Spill/Exposure)

Scenario: Spill of Solid Material

• Isolate: Evacuate the immediate area if dust is airborne.[3]

• Protect: Wear a respirator and gloves.[3]

• Clean: Do not use water initially (creates sticky phenolic mess).[3] Sweep up dry material using a dustpan or HEPA vacuum.[3]

• Decontaminate: Once bulk solid is removed, wipe the surface with a dilute (5%) Sodium Carbonate solution to hydrolyze residues, followed by water. Ventilation is required as this step may release CO2.[1][2][3]

Scenario: Drum Bulging (Pressure Buildup)

• Do NOT Open: Never attempt to unscrew a bulging drum.[3]

• Evacuate: Clear the room.

• Contact: Call your HazMat response team immediately.[3] They will use remote opening devices or pressure-relief spikes to vent the drum safely.[2][3]

References

• National Center for Biotechnology Information. PubChem Compound Summary for 1,3-Benzodioxol-2-one. (Accessed 2023). [Link][1][2]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR. [Link]

Sources

• 1. 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- [webbook.nist.gov]
• 2. 6-(2H-1,3-Benzodioxol-5-yl)-4-methoxy-2H-pyran-2-one | C13H10O5 | CID 249889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrumchemical.com [spectrumchemical.com]

Navigating the Uncharted: A Guide to Safely Handling 4-Methoxy-1,3-benzodioxol-2-one

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical research and drug development, the synthesis and handling of novel compounds are a daily reality. 4-Methoxy-1,3-benzodioxol-2-one is one such compound where comprehensive safety data may not be readily available. This guide provides a robust framework for its safe handling, grounded in the principle of treating substances of unknown toxicity with the highest degree of caution. Our approach is to build a self-validating system of safety, ensuring that every step, from preparation to disposal, is underpinned by established best practices.

Hazard Identification and Risk Assessment: A Proactive Stance

Given the absence of a specific Safety Data Sheet (SDS) for 4-Methoxy-1,3-benzodioxol-2-one, we must infer its potential hazards from its structural motifs. The molecule contains a benzodioxole ring system and a cyclic carbonate (dioxolanone). While benzodioxole derivatives can exhibit a range of biological activities, cyclic carbonates are known to be reactive. Therefore, we will operate under the assumption that this compound may be harmful if swallowed, cause skin and eye irritation, and may be harmful if inhaled as a dust.[1][2][3][4][5]

Assumed Hazards:

• Acute Oral Toxicity: Harmful if swallowed.[1][2][4]

• Skin Corrosion/Irritation: May cause skin irritation.[1][3][4][5]

• Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[1][3][4][5]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling chemicals of unknown toxicity.[6][7][8] The following table outlines the recommended PPE for various laboratory operations involving 4-Methoxy-1,3-benzodioxol-2-one.

Operation	Eyes/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transfer (Solid)	Safety goggles with side shields	Nitrile or neoprene gloves	Lab coat	N95 or higher-rated respirator (if not in a fume hood)
Dissolution and Reaction (Solution)	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Lab coat	Work within a certified chemical fume hood
Work-up and Purification	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Lab coat	Work within a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a lab coat	Air-purifying respirator with appropriate cartridges

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. twu.edu [twu.edu]
• 8. www-group.slac.stanford.edu [www-group.slac.stanford.edu]